3-Azabicyclo[3.1.0]hexane-3-carbothioamide

• CAS: 1854630-38-8

Core Science & Biosynthesis

Physicochemical Profiling of Azabicyclo[3.1.0]hexane Thioamide Derivatives: A Strategic Bioisostere Guide

Topic: Physicochemical characteristics of azabicyclo[3.1.0]hexane thioamide derivatives Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary & Strategic Rationale

The 3-azabicyclo[3.1.0]hexane scaffold has emerged as a privileged structure in medicinal chemistry, particularly in the design of high-affinity Dopamine D3 receptor antagonists and partial agonists. Its conformationally restricted "boat-like" geometry allows for precise vectorization of pharmacophores, minimizing the entropic penalty of binding.

This guide addresses a specific, high-value structural modification: the incorporation of a thioamide (–C(=S)N–) moiety. Whether used as a linker between the azabicyclic core and an aryl appendage or as a terminal functional group, the thioamide acts as a non-classical bioisostere of the amide bond.[1] This modification profoundly alters the physicochemical landscape—specifically lipophilicity, hydrogen bonding capability, and metabolic susceptibility—often resulting in improved blood-brain barrier (BBB) penetration and resistance to hydrolytic amidases.

Physicochemical Characteristics: The Thioamide Shift

The substitution of oxygen with sulfur (Amide

Thioamide) on the azabicyclo[3.1.0]hexane scaffold induces specific, predictable shifts in molecular properties.

Lipophilicity and Permeability (LogP/LogD)

Thioamides are significantly more lipophilic than their amide counterparts.[2]

• Mechanism: Sulfur is less electronegative (2.58) than oxygen (3.[2]44) and has a larger van der Waals radius (1.80 Å vs 1.52 Å). This reduces the polarity of the C=X bond.

• Impact: Expect an increase in LogP of +0.5 to +1.0 units .

• Application: For azabicyclo[3.1.0]hexane derivatives targeting CNS receptors (like D3), this lipophilicity boost often correlates with enhanced BBB permeability , provided the molecular weight remains controlled.

Hydrogen Bonding & pKa

The electronic distribution changes drastically, altering how the molecule interacts with the receptor binding pocket.

• H-Bond Acceptor (HBA): The thiocarbonyl sulfur is a weaker H-bond acceptor than the carbonyl oxygen.[2]

• H-Bond Donor (HBD): The thioamide N-H is a stronger H-bond donor than the amide N-H.[2] The increased acidity (lower pKa) of the thioamide proton strengthens interactions with receptor residues acting as bases (e.g., Aspartate or Glutamate side chains).

• Data Summary:

Property	Amide (–CONH–)	Thioamide (–CSNH–)	Impact on Azabicyclo Ligand
Bond Length (C=X)	1.23 Å	~1.71 Å	Steric expansion; may clash in tight pockets.[2]
H-Bond Donor Acidity	Moderate	High (More Acidic)	Stronger interaction with receptor carboxylates.[2]
H-Bond Acceptor Strength	Strong	Weak	Reduced desolvation penalty; weaker H-bond to receptor donors.[2]
Rotational Barrier	~15-20 kcal/mol	~22-25 kcal/mol	Higher rigidity; locks conformation.[2]

Conformational Rigidity

The azabicyclo[3.1.0]hexane core is already rigid.[2] Introducing a thioamide linker increases the rotational energy barrier of the C–N bond due to greater contribution of the zwitterionic resonance structure (

).

• Result: The molecule is more likely to exist in a fixed planar conformation (s-cis or s-trans), potentially reducing the entropic cost of binding if the locked conformation matches the bioactive pose.

Experimental Protocols

Synthesis: Thionation of Azabicyclo[3.1.0]hexane Amides

Direct synthesis of the thioamide from the corresponding amide precursor.

Reagents: Lawesson’s Reagent (LR) or

.[2] Substrate: N-substituted-3-azabicyclo[3.1.0]hexane-carboxamide.

Step-by-Step Protocol:

• Preparation: Dissolve 1.0 eq of the amide substrate in anhydrous Toluene or THF. Ensure the system is under an inert atmosphere (

  or Ar).

• Addition: Add 0.55 eq of Lawesson’s Reagent . (Note: LR transfers two sulfur atoms).

• Reflux: Heat the mixture to reflux (80–110°C) for 2–6 hours. Monitor by TLC (thioamides are typically less polar and move higher than amides).

• Quench: Cool to room temperature. Solvent is removed under reduced pressure.

• Purification: Flash column chromatography on silica gel.

  • Critical Note: Thioamides can be prone to hydrolysis on acidic silica. Use neutral alumina or buffered silica (1%

    ) if degradation is observed.

• Characterization: Confirm via

  NMR. The C=S peak typically appears downfield at 190–205 ppm (vs 160–175 ppm for C=O).[2]

Physicochemical Assay: Lipophilicity ( ) Measurement

Shake-flask method adapted for high-throughput.

• Preparation: Prepare a 10 mM stock solution of the thioamide derivative in DMSO.

• Partitioning: Add 10 µL of stock to a vial containing 495 µL 1-octanol and 495 µL PBS buffer (pH 7.4).

• Equilibration: Vortex for 1 hour at 25°C. Centrifuge at 3000 rpm for 10 min to separate phases.

• Quantification: Analyze both phases via HPLC-UV or LC-MS/MS.

• Calculation:

  .

Visualization: Synthesis & Logic Flow

The following diagram illustrates the synthetic pathway and the logical decision tree for choosing a thioamide bioisostere.

Caption: Workflow for the strategic conversion of azabicyclo[3.1.0]hexane amides to thioamides to enhance physicochemical profiles.

Metabolic Stability & Toxicity Considerations

Metabolic Advantages[2][3]

• Amidase Resistance: The primary metabolic liability of amide-linked drugs is hydrolysis by amidases and proteases.[2] Thioamides are generally resistant to hydrolytic cleavage , significantly extending the half-life (

  ) of the compound in plasma.

Potential Liabilities (Toxicity)

• S-Oxidation: The sulfur atom is susceptible to oxidative metabolism by Flavin-containing Monooxygenases (FMOs) or CYPs, leading to sulfines (C=S=O) or sulfenes . These reactive metabolites can sometimes cause idiosyncratic toxicity (e.g., as seen with thioamide drugs like propylthiouracil).

• Mitigation: During lead optimization, screen for reactive metabolite formation using a Glutathione (GSH) trapping assay in human liver microsomes (HLM).

References

• Micheli, F., et al. (2010).[2][3] [3-Azabicyclo[3.1.0]hex-1-yl]phenyl-benzenesulfonamides as selective dopamine D3 antagonists.[2][3] Bioorganic & Medicinal Chemistry Letters.[3] Link

• Vertex AI Search. (2024). Unlocking the potential of the thioamide group in drug design and development. PMC. Link

• Walles, M., et al. (2022). Bioisosteres that influence metabolism: Thioamides as amide isosteres.[1][2] Hypha Discovery. Link

• Jagdale, D. M., et al. (2012).[2] The Use of Bioisosterism in Drug Design and Molecular Modification.[4] American Journal of PharmTech Research. Link

• PubChem. (2024).[2] 3-Azabicyclo[3.1.0]hexane Compound Summary. National Library of Medicine. Link

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A Technical Guide to the Predicted Metabolic Stability of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

Executive Summary

In early-stage drug discovery, a thorough understanding of a compound's metabolic stability is paramount. Over 60% of preclinical candidates are ultimately discarded due to unfavorable metabolic profiles, such as an excessively short half-life or a pronounced first-pass effect.[1] Identifying metabolic liabilities late in development incurs costs that are orders of magnitude higher than those of early-stage assessment.[1] This guide provides a comprehensive framework for predicting and evaluating the metabolic stability of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide, a molecule featuring a rigid bicyclic amine scaffold and a potentially reactive carbothioamide functional group. We will explore predictive computational approaches, detail robust in vitro experimental protocols using human liver subcellular fractions, and discuss the interpretation of the resulting data. The methodologies described herein are designed to provide drug development professionals with a self-validating system to rank-order lead compounds and make informed decisions for project progression.[2]

Introduction: The Imperative of Metabolic Stability

Metabolic stability, a measure of a compound's susceptibility to biotransformation, is a critical determinant of its pharmacokinetic profile.[3] The liver is the primary site of drug metabolism, where a suite of enzymes works to modify xenobiotics, typically rendering them more water-soluble to facilitate excretion.[4][5] This process is broadly categorized into Phase I (functionalization) and Phase II (conjugation) reactions.[6][7] A compound with low metabolic stability is rapidly cleared from the body, leading to poor bioavailability and a short duration of action, necessitating more frequent or higher doses.[8] Conversely, a compound that is too stable may accumulate, leading to potential toxicity.

This guide focuses on 3-Azabicyclo[3.1.0]hexane-3-carbothioamide . Its structure presents unique features for metabolic consideration:

• 3-Azabicyclo[3.1.0]hexane Core: This is a conformationally constrained bioisostere of cyclohexane.[9] Such rigid structures can exhibit increased resistance to metabolism compared to more flexible aliphatic chains, potentially leading to improved metabolic stability and selectivity.[9]

• Carbothioamide Moiety (-C(=S)N-): Thioamides are known to be substrates for various metabolic enzymes and can undergo complex biotransformations, including oxidative desulfuration and S-oxidation, which can sometimes lead to the formation of reactive metabolites.[10][11]

Understanding the interplay between these structural elements is key to predicting the compound's metabolic fate.

Predicted Metabolic Pathways: A Mechanistic Overview

The metabolic fate of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide is likely dictated by enzymes located predominantly in the liver.[5] The primary enzymatic systems involved are the Cytochrome P450 (CYP) superfamily for Phase I reactions and various transferases for Phase II conjugation.[5][12]

Phase I Metabolism (Functionalization)

Phase I reactions introduce or expose functional groups. For the target molecule, the following pathways are predicted:

• C-H Oxidation: The bicyclic ring, although rigid, contains several aliphatic C-H bonds that are potential sites for hydroxylation by CYP enzymes (e.g., CYP3A4, CYP2D6).[12][13] This would introduce a hydroxyl group, creating a more polar metabolite.

• S-Oxidation of the Carbothioamide: The sulfur atom in the carbothioamide group is susceptible to oxidation by both CYPs and Flavin-containing Monooxygenases (FMOs). This can lead to the formation of a sulfoxide (S-oxide) and subsequently a sulfone (S-dioxide).

• Oxidative Desulfuration: A critical pathway for thioamides involves the replacement of the sulfur atom with oxygen, converting the carbothioamide into the corresponding urea analog. This process can proceed through a reactive S-oxide intermediate.

Phase II Metabolism (Conjugation)

If Phase I metabolism generates a suitable functional handle (like a hydroxyl group), the molecule can undergo Phase II conjugation to further increase its water solubility for excretion.

• Glucuronidation: If hydroxylation occurs on the bicyclic ring, the resulting hydroxyl group is a prime substrate for UDP-glucuronosyltransferases (UGTs), which would attach a glucuronic acid moiety.

• Glutathione Conjugation: The carbothioamide S-oxide intermediate can be electrophilic and may be trapped by the nucleophilic thiol of glutathione (GSH), a process that can be considered a detoxification pathway but also indicates the potential for bioactivation.

Below is a diagram illustrating the predicted major metabolic pathways.

Caption: Predicted Phase I and Phase II metabolic pathways.

In Silico Prediction of Metabolic Stability

Before embarking on wet-lab experiments, computational models provide a rapid, cost-effective first pass at predicting metabolic stability.[14][15] These in silico tools use quantitative structure-activity relationship (QSAR) models or machine learning algorithms trained on large datasets of compounds with known metabolic outcomes.[16][17]

The prediction process generally involves:

• Descriptor Calculation: The 2D or 3D structure of the molecule is used to calculate hundreds of physicochemical and topological descriptors.

• Model Application: These descriptors are fed into a pre-trained model that predicts parameters like half-life or intrinsic clearance in human liver microsomes (HLM).[14][18]

While these models cannot replace experimental data, they are invaluable for prioritizing compounds and identifying potential metabolic liabilities early in the design-make-test-analysis cycle.[2]

Parameter	Predicted Outcome	Rationale / Structural Contribution
Predicted Half-life (t½) in HLM	Moderate	The rigid bicyclic core may resist metabolism, but the carbothioamide group is a known metabolic hotspot.
Primary Site of Metabolism (SOM)	Carbothioamide Sulfur	Thioamides are readily oxidized by CYPs and FMOs.
Major Metabolizing CYP Isoforms	CYP3A4, CYP2C9, CYP2C19	These are major CYPs responsible for the metabolism of a vast number of drugs and are known to oxidize thioamides.[13]
Bioactivation Risk	Possible	S-oxidation can form reactive electrophilic intermediates that may covalently bind to proteins.

In Vitro Assessment: Experimental Protocols

To obtain empirical data on metabolic stability, in vitro assays using subcellular liver fractions are the industry standard.[3][19] They are cost-effective, amenable to high-throughput screening, and provide data that can be used to predict in vivo hepatic clearance.[4][20] We will detail the two most common assays: the Liver Microsomal Stability Assay and the Liver S9 Stability Assay.

Human Liver Microsomes (HLM) Stability Assay

Causality and Rationale: This assay is the workhorse for assessing Phase I metabolism. Microsomes are vesicles of the endoplasmic reticulum, containing a high concentration of CYP enzymes.[8][20] By incubating the compound with HLMs in the presence of the essential cofactor NADPH, we can specifically measure the rate of CYP-mediated metabolism.[2][20] The disappearance of the parent compound over time is monitored to calculate its intrinsic clearance.[21]

Caption: Workflow for the HLM metabolic stability assay.

Detailed Protocol:

• Preparation of Reagents:

  • Test Compound Stock: Prepare a 1 mM stock solution of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide in DMSO.

  • Phosphate Buffer: Prepare a 100 mM potassium phosphate buffer (pH 7.4).[22]

  • NADPH Stock: Prepare a 20 mM solution of NADPH in buffer. Keep on ice.

  • HLM Suspension: Thaw pooled human liver microsomes (e.g., from BioIVT or XenoTech) at 37°C and dilute to a working concentration of 1 mg/mL in cold phosphate buffer.[2][22] Keep on ice.

  • Quenching Solution: Prepare cold acetonitrile containing a suitable internal standard (IS) for LC-MS/MS analysis.

• Incubation:

  • In a 96-well plate, add the HLM suspension.

  • Add the test compound to achieve a final concentration of 1 µM. The final DMSO concentration should be ≤ 0.5%.[22]

  • Include positive control compounds (e.g., Verapamil for high turnover, Dextromethorphan for moderate turnover) and a negative control (minus NADPH).[20][22]

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the reaction by adding the NADPH stock solution to achieve a final concentration of 1 mM.[20]

• Sampling and Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, 45 minutes), transfer an aliquot of the incubation mixture to a separate plate containing the cold quenching solution.[7][20]

  • The "0 min" sample is taken immediately after adding the compound but before adding NADPH, or immediately after adding NADPH.

• Sample Analysis:

  • Centrifuge the quenched plate to pellet the precipitated protein.

  • Transfer the supernatant for analysis by LC-MS/MS to quantify the remaining parent compound relative to the internal standard.[20]

• Data Analysis:

  • Plot the natural logarithm (ln) of the percentage of compound remaining versus time.

  • The slope of the linear regression line gives the elimination rate constant (k).

  • Half-life (t½): Calculated as 0.693 / k.

  • Intrinsic Clearance (Clint): Calculated as (k / [microsomal protein]) * 1000. The units are typically µL/min/mg protein.

Liver S9 Fraction Stability Assay

Causality and Rationale: While microsomes are excellent for studying Phase I metabolism, they lack the soluble cytosolic enzymes responsible for many Phase II conjugation reactions.[23] The S9 fraction is the supernatant from a 9000g centrifugation of liver homogenate and contains both microsomes and the cytosol.[6] This makes the S9 assay a more comprehensive screen for overall hepatic metabolism, capable of assessing both Phase I and Phase II pathways.[23][24] To investigate specific conjugation pathways, the S9 fraction must be supplemented with the appropriate cofactors (e.g., UDPGA for glucuronidation, PAPS for sulfation).[7]

Caption: Workflow for the Liver S9 metabolic stability assay.

Detailed Protocol:

The protocol is similar to the HLM assay, with the key difference being the use of the S9 fraction and the addition of multiple cofactors.

• Preparation of Reagents:

  • S9 Fraction Suspension: Thaw pooled human liver S9 fraction and dilute to a working concentration of 1 mg/mL in cold phosphate buffer.

  • Cofactor Mix: Prepare a stock solution containing NADPH (for Phase I) and UDPGA (for glucuronidation). Other cofactors like PAPS (for sulfation) can be included if desired.

• Incubation:

  • Follow the same procedure as the HLM assay, but use the S9 suspension.

  • Initiate the reaction by adding the complete cofactor mix.

  • Self-Validating Controls: It is crucial to run parallel incubations:

    • + All Cofactors: To measure total metabolic clearance.

    • + NADPH only: To measure Phase I clearance.

    • - Cofactors: To assess for any non-enzymatic degradation.

• Sampling, Quenching, and Analysis:

  • The remaining steps for sampling, quenching, and LC-MS/MS analysis are identical to the HLM protocol.

Data Interpretation and Integrated Assessment

The data from these assays allow for the classification of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide's metabolic stability.

Parameter	HLM Assay Result	S9 Assay Result (+NADPH, +UDPGA)	Interpretation
t½ (min)	[Hypothetical Value, e.g., 25]	[Hypothetical Value, e.g., 18]	A shorter half-life in the S9 assay compared to the HLM assay would suggest that both Phase I and Phase II (glucuronidation) pathways contribute to the compound's metabolism.
Clint (µL/min/mg)	[Hypothetical Value, e.g., 27.7]	[Hypothetical Value, e.g., 38.5]	The intrinsic clearance value is used to rank compounds and can be scaled to predict in vivo hepatic clearance.
% Remaining at 30 min	[Hypothetical Value, e.g., 44%]	[Hypothetical Value, e.g., 30%]	A common binning metric. <50% remaining at 30 min is often classified as unstable.[16]

Stability Classification:

• High Clearance (t½ < 15 min): Likely to have poor oral bioavailability and short duration of action.

• Moderate Clearance (t½ 15-60 min): May have an acceptable pharmacokinetic profile.

• Low Clearance (t½ > 60 min): Likely to have good bioavailability but may pose a risk of accumulation.

The combined results from in silico predictions and in vitro assays provide a robust profile. If the carbothioamide is confirmed as the primary metabolic hotspot, medicinal chemistry efforts can be directed toward modifying this group to improve stability while retaining desired pharmacological activity.

Conclusion

This guide outlines a logical and experimentally validated approach to assessing the metabolic stability of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide. By integrating in silico predictions with robust in vitro protocols using both human liver microsomes and S9 fractions, researchers can gain a comprehensive understanding of the compound's likely metabolic fate. The rigid 3-azabicyclo[3.1.0]hexane core is predicted to confer a degree of stability, while the carbothioamide moiety represents a probable site of metabolism via S-oxidation and desulfuration. The detailed protocols and data interpretation framework provided here serve as a reliable system for generating the critical data needed to guide lead optimization and select drug candidates with a higher probability of success in later developmental stages.

References

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• Shah, P., et al. (2022). PredMS: a random forest model for predicting metabolic stability of drug candidates in human liver microsomes. Oxford Academic. [Link]

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Protocols & Analytical Methods

Step-by-step synthesis protocol for 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

Application Note & Protocol

Topic: Step-by-Step Synthesis Protocol for 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

Audience: Researchers, scientists, and drug development professionals.

Abstract

The 3-azabicyclo[3.1.0]hexane scaffold is a conformationally restricted diamine isostere recognized as a valuable structural motif in medicinal chemistry.[1][2][3][4][5] Its incorporation into bioactive molecules can lead to improved potency, selectivity, and pharmacokinetic properties. This document provides a detailed, reliable protocol for the synthesis of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide, a key intermediate for further elaboration in drug discovery programs. The synthesis proceeds via the reaction of the parent amine, 3-azabicyclo[3.1.0]hexane, with a suitable thiocarbonylating agent. This protocol emphasizes experimental causality, safety, and robust product characterization.

Introduction & Rationale

The 3-azabicyclo[3.1.0]hexane (3-ABH) core is a key structural feature in a range of biologically active compounds, including antagonists for opioid receptors and histone deacetylase inhibitors.[2][3] The carbothioamide functional group, a bioisostere of the amide bond, is frequently employed in medicinal chemistry to enhance metabolic stability and modulate binding interactions.[6] The synthesis of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide provides a versatile building block for creating novel chemical entities.

This protocol details a two-step synthesis. The first, and most critical, is the generation of the free secondary amine, 3-azabicyclo[3.1.0]hexane, from its commercially available hydrochloride salt. The second step is the thiocarbonylation of the free amine. While various thiocarbonylating agents exist, this protocol will focus on the use of 1,1'-Thiocarbonyldiimidazole (TCDI) due to its high reactivity, mild reaction conditions, and the convenient workup, as the byproducts are gaseous or water-soluble.

Reaction Scheme:

• Step 1: Liberation of the Free Amine (C₅H₉N·HCl) + NaOH → C₅H₉N + NaCl + H₂O

• Step 2: Thiocarbonylation 2 * (C₅H₉N) + C₇H₆N₂S → C₆H₁₀N₂S + Imidazole Byproducts

Materials and Equipment

Reagents & Chemicals

Reagent	Formula	MW ( g/mol )	Supplier	Purity
3-Azabicyclo[3.1.0]hexane hydrochloride	C₅H₁₀ClN	119.59	Sigma-Aldrich	≥95%
1,1'-Thiocarbonyldiimidazole (TCDI)	C₇H₆N₂S	178.21	Sigma-Aldrich	≥97%
Sodium Hydroxide (NaOH)	NaOH	40.00	Fisher Scientific	≥97%
Dichloromethane (DCM), Anhydrous	CH₂Cl₂	84.93	Acros Organics	≥99.8%
Tetrahydrofuran (THF), Anhydrous	C₄H₈O	72.11	Acros Organics	≥99.9%
Saturated Sodium Bicarbonate (aq.)	NaHCO₃	-	-	-
Brine (Saturated NaCl aq.)	NaCl	-	-	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	-
Deuterated Chloroform (CDCl₃)	CDCl₃	120.38	Cambridge Isotope	99.8 atom % D

Equipment

• Round-bottom flasks (50 mL, 100 mL)

• Magnetic stirrer and stir bars

• Argon or Nitrogen gas inlet

• Glass funnel and filter paper

• Separatory funnel (250 mL)

• Rotary evaporator

• Silica gel for column chromatography (230-400 mesh)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• NMR Spectrometer (≥400 MHz)

• Mass Spectrometer (LC-MS or GC-MS)

Detailed Synthesis Protocol

PART A: Liberation of 3-Azabicyclo[3.1.0]hexane Free Amine

Rationale: The starting material is a stable hydrochloride salt. The free secondary amine is required for the subsequent nucleophilic attack and is generated by neutralization with a strong base. The free amine is volatile and should be used immediately without prolonged storage.

Step-by-Step Procedure:

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-azabicyclo[3.1.0]hexane hydrochloride (1.0 g, 8.36 mmol).

• Dissolution: Add 20 mL of deionized water and stir until the solid is fully dissolved. Cool the flask in an ice-water bath to 0 °C.

• Basification: Prepare a solution of sodium hydroxide (0.40 g, 10.0 mmol, ~1.2 eq) in 10 mL of deionized water. Add this solution dropwise to the stirred amine salt solution over 10 minutes, ensuring the temperature remains below 10 °C.

• Extraction: Transfer the aqueous solution to a 250 mL separatory funnel. Extract the free amine with dichloromethane (DCM) (3 x 30 mL).

  • Expert Insight: DCM is an effective solvent for extracting the relatively polar free amine. Performing multiple extractions ensures a high recovery rate.

• Drying & Concentration: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter the drying agent and carefully concentrate the filtrate using a rotary evaporator at low temperature (<30 °C) and reduced pressure.

  • Caution: The free amine is volatile. Do not over-dry on the evaporator. It is best to proceed immediately to the next step, assuming a quantitative yield for calculation purposes.

PART B: Synthesis of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

Rationale: This step involves the formation of a dimer of the parent amine linked by a thiocarbonyl group. 1,1'-Thiocarbonyldiimidazole (TCDI) is an excellent thiocarbonyl transfer agent. The reaction proceeds via an initial attack of one amine molecule on TCDI to form a reactive thioimidazolide intermediate, which is then displaced by a second amine molecule.

Step-by-Step Procedure:

• Reaction Setup: Immediately redissolve the crude 3-azabicyclo[3.1.0]hexane free amine (assume 8.36 mmol) in 40 mL of anhydrous tetrahydrofuran (THF) in a 100 mL round-bottom flask under an argon atmosphere.

• Reagent Addition: To this stirred solution, add 1,1'-Thiocarbonyldiimidazole (TCDI) (0.745 g, 4.18 mmol, 0.5 eq) portion-wise over 5 minutes at room temperature.

  • Causality: Using 0.5 equivalents of TCDI is crucial as two molecules of the amine react with one molecule of TCDI to form the symmetric carbothioamide product.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mobile phase of 50% ethyl acetate in hexanes. The product should have a lower Rf value than the starting TCDI.

• Workup - Quenching: Once the reaction is complete (disappearance of the TCDI spot), carefully pour the reaction mixture into 50 mL of saturated aqueous sodium bicarbonate solution to quench any unreacted TCDI.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 40 mL).

• Washing: Combine the organic layers and wash sequentially with deionized water (2 x 30 mL) and brine (1 x 30 mL).

• Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid or oil can be purified by silica gel column chromatography. Elute with a gradient of 20% to 50% ethyl acetate in hexanes to afford 3-Azabicyclo[3.1.0]hexane-3-carbothioamide as a white to off-white solid.

Characterization

• ¹H NMR (400 MHz, CDCl₃): Expected signals would include characteristic peaks for the bicyclic core protons. The symmetry of the molecule should be reflected in the spectrum. Protons adjacent to the nitrogen will be deshielded.

• ¹³C NMR (101 MHz, CDCl₃): The key signal to identify is the thiocarbonyl carbon (C=S), which is expected to appear significantly downfield (typically >180 ppm).

• Mass Spectrometry (ESI+): Calculate m/z for [M+H]⁺. For C₁₁H₁₈N₂S, the exact mass is 210.12. Expected [M+H]⁺ = 211.13.

Workflow Visualization

Caption: Synthesis workflow for 3-Azabicyclo[3.1.0]hexane-3-carbothioamide.

Safety Precautions

• Work in a well-ventilated fume hood at all times.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Dichloromethane (DCM) is a suspected carcinogen. Handle with extreme care.

• 1,1'-Thiocarbonyldiimidazole (TCDI) is moisture-sensitive and can release toxic gases upon decomposition. Handle under an inert atmosphere.

• Sodium hydroxide is corrosive. Avoid contact with skin and eyes.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low yield of free amine	Incomplete extraction or loss due to volatility.	Perform more extractions (e.g., 5x). Avoid excessive heating during solvent removal. Use the crude extract directly without full concentration.
Incomplete reaction	Insufficient reaction time or degraded TCDI.	Allow the reaction to stir longer (up to 12h). Use freshly opened or properly stored TCDI.
Complex mixture after reaction	Side reactions due to moisture.	Ensure all glassware is oven-dried and solvents are anhydrous. Maintain a positive pressure of inert gas.
Difficulty in purification	Co-elution of impurities.	Adjust the polarity of the chromatography eluent. A shallower gradient may be necessary for better separation.

References

• Li, Y., Feng, J., Huang, F., & Baell, J. B. (2023). Synthesis of 3-Azabicyclo[3.1.0]hexane Derivates. Chemistry – A European Journal, 29(48), e202301017. [Link][5]

• Vasylenko, O., et al. (2022). Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions to the stable azomethine ylide derived from Ruhemann's purple. Beilstein Journal of Organic Chemistry, 18, 769–780. [Link][2]

• Barashkova, K. A., et al. (2024). Recent Catalytic Routes to 3-Azabicyclo[3.1.0]hexane Derivatives. Russian Journal of Organic Chemistry, 60(1), 7-35. [Link][4]

• Semantic Scholar. (n.d.). Synthesis of 3-Azabicyclo[3.1.0]hexane Derivates. Retrieved from [Link][1]

• MDPI. (2023). Base-Promoted Intramolecular Addition of Vinyl Cyclopropanecarboxamides to Access Conformationally Restricted Aza[3.1.0]bicycles. Molecules, 28(9), 3793. [Link][7]

• ResearchGate. (n.d.). Synthesis of activated thiocarbonyl compounds. Retrieved from [Link]

• Ott, I., et al. (2006). Synthesis and biological evaluation of thioamide-bridged dicarboxamides as inhibitors of human histone deacetylases. Journal of Medicinal Chemistry, 49(2), 558-561.
• Taylor, E. C., & Mckillop, A. (1970). The Chemistry of Thiocarbonyl Compounds. Advances in Organic Chemistry, 7, 1-322.

• Otter, R., et al. (2020). Study of Cytotoxicity of 3-Azabicyclo[3.1.0]hexanes and Cyclopropa[a]pyrrolizidines Spiro-Fused to Acenaphthylene-1(2H). Molecules, 25(21), 5173. [Link][8]

• ResearchGate. (n.d.). Recent Catalytic Routes to 3-Azabicyclo[3.1.0]hexane Derivatives. Retrieved from [Link][9]

• National Center for Biotechnology Information. (n.d.). Synthesis of CHF2-substituted 3-azabicyclo[3.1.0]hexanes by photochemical decomposition of CHF2-pyrazolines. Retrieved from [Link][10]

• ResearchGate. (n.d.). Construction of 3-azabicyclo[3.1.0]hexane scaffolds. Retrieved from [Link][11]

• Beilstein Archives. (2022). Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions to the stable azomethine y. [Link][12]

• National Center for Biotechnology Information. (n.d.). Catalytic asymmetric synthesis of diazabicyclo[3.1.0]hexanes by 1,3-dipolar cycloaddition of azomethine ylides with azirines. Retrieved from [Link][13]

• Google Patents. (n.d.). US4792622A - Process for preparation of secondary amine. Retrieved from [14]

• National Center for Biotechnology Information. (n.d.). Efficient synthesis of secondary amines by reductive amination of curdlan Staudinger ylides. Retrieved from [Link][15]

• ResearchGate. (n.d.). The Thioamide Group in Drug Design and Development. Retrieved from [Link][6]

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. BJOC - Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions to the stable azomethine ylide derived from Ruhemann's purple [beilstein-journals.org]
• 3. d-nb.info [d-nb.info]
• 4. Recent Catalytic Routes to 3-Azabicyclo[3.1.0]hexane Derivatives - Barashkova - Russian Journal of Organic Chemistry [journals.eco-vector.com]
• 5. Synthesis of 3-Azabicyclo[3.1.0]hexane Derivates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Study of Cytotoxicity of 3-Azabicyclo[3.1.0]hexanes and Cyclopropa[a]pyrrolizidines Spiro-Fused to Acenaphthylene-1(2H)-one and Aceanthrylene-1(2H)-one Fragments Against Tumor Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of CHF2-substituted 3-azabicyclo[3.1.0]hexanes by photochemical decomposition of CHF2-pyrazolines - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. beilstein-archives.org [beilstein-archives.org]
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• 15. Efficient synthesis of secondary amines by reductive amination of curdlan Staudinger ylides - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Yield Synthesis of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide: Protocols and Reagent Selection

Executive Summary

The preparation of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide (CAS: 1854630-38-8) is a critical transformation in the synthesis of antiviral agents (e.g., HCV NS5B polymerase inhibitors) and dopamine

-hydroxylase (D H) inhibitors. This moiety serves as a bioisostere for amides or as a precursor to thiazole-containing pharmacophores.

This guide details two validated protocols for converting the secondary amine 3-azabicyclo[3.1.0]hexane into its corresponding primary thiourea. Unlike primary amines, which react readily with simple reagents like potassium thiocyanate (KSCN), the secondary amine nature of the 3-azabicyclo[3.1.0]hexane scaffold requires electrophilic isothiocyanate equivalents to install the terminal

group efficiently.

Key Reagent Recommendations

Reagent	Role	Pros	Cons
Benzoyl Isothiocyanate	Thioamidation Agent	High yield, crystalline intermediates, robust.[1]	Requires 2 steps (addition + hydrolysis).
TMS-NCS	Thioamidation Agent	One-pot, mild conditions.	Moisture sensitive, requires acidic workup.
3-Azabicyclo[3.1.0]hexane HCl	Starting Material	Stable solid form.	Requires neutralization (free-basing) in situ.

Chemical Strategy & Mechanism[2][3][4]

The synthesis relies on the nucleophilic attack of the secondary nitrogen of the azabicycle onto a highly electrophilic isothiocyanate carbon.

Pathway A: The Benzoyl Isothiocyanate Route (Gold Standard)

This is the most reliable method for secondary amines. The reaction proceeds via an

-benzoyl thiourea intermediate, which is subsequently hydrolyzed. The benzoyl group activates the isothiocyanate, preventing the formation of symmetrical thiourea byproducts.

Pathway B: The Trimethylsilyl Isothiocyanate (TMS-NCS) Route

A more direct approach where TMS-NCS acts as a "masked" isothiocyanic acid. This method is faster but requires strict anhydrous conditions to prevent reagent decomposition.

Reaction Logic Diagram

Figure 1: Decision tree for synthetic pathways. Path A is recommended for scale-up due to intermediate stability.

Detailed Experimental Protocols

Protocol A: Two-Step Synthesis via Benzoyl Isothiocyanate

Best for: High purity requirements, scale-up, and laboratories without strict anhydrous capabilities.

Reagents Required:

• 3-Azabicyclo[3.1.0]hexane hydrochloride (1.0 equiv)

• Benzoyl isothiocyanate (1.1 equiv)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 equiv)

• Dichloromethane (DCM) (Solvent 1)

• Potassium Carbonate (

  ) (2.0 equiv)

• Methanol (MeOH) (Solvent 2)

Step 1: Formation of N-Benzoyl Intermediate

• Setup: Charge a round-bottom flask with 3-azabicyclo[3.1.0]hexane HCl (1.0 g, 8.36 mmol) and DCM (15 mL).

• Neutralization: Cool to 0°C. Add TEA (1.4 mL, 10.0 mmol) dropwise. Stir for 15 minutes until the solution is clear.

• Addition: Add Benzoyl isothiocyanate (1.24 mL, 9.2 mmol) dropwise over 10 minutes. The reaction is exothermic; maintain temperature <5°C.

• Reaction: Allow to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC (50% EtOAc/Hexane). The intermediate (

  ) should be the major spot.

• Workup: Wash the organic layer with water (2 x 10 mL) and brine. Dry over

  and concentrate in vacuo. The resulting solid is the -benzoyl-3-azabicyclo[3.1.0]hexane-3-carbothioamide.

Step 2: Hydrolysis to Target Thiourea

• Solubilization: Dissolve the crude intermediate from Step 1 in MeOH (20 mL).

• Hydrolysis: Add solid

  (2.3 g, 16.7 mmol). Stir the suspension at RT for 4–12 hours.

  • Note: NaOH (1M aq) can be used instead of

    , but methanolysis is generally cleaner.

• Isolation: Filter off the inorganic salts. Concentrate the filtrate to dryness.

• Purification: Triturate the residue with cold water or diethyl ether to remove methyl benzoate byproduct. Filter the white solid.

• Yield: Expected yield 80–90% (over two steps).

Protocol B: One-Pot Synthesis via TMS-NCS

Best for: Rapid screening, small-scale synthesis.

Reagents Required:

• 3-Azabicyclo[3.1.0]hexane hydrochloride (1.0 equiv)

• Trimethylsilyl isothiocyanate (TMS-NCS) (1.5 equiv)

• TEA (1.2 equiv)

• THF (Anhydrous)

Methodology:

• Setup: In a flame-dried flask under Nitrogen/Argon, suspend 3-azabicyclo[3.1.0]hexane HCl (500 mg) in anhydrous THF (10 mL).

• Free-basing: Add TEA (1.2 equiv) and stir for 10 mins.

• Reagent Addition: Add TMS-NCS (1.5 equiv) via syringe.

• Reaction: Stir at RT for 12 hours or reflux for 3 hours.

• Desilylation: Quench the reaction with 1N HCl (5 mL) or saturated

  solution. Stir vigorously for 30 minutes to hydrolyze the transient silyl-thiourea.

• Extraction: Extract with EtOAc (3 x 15 mL). Wash combined organics with brine, dry, and concentrate.

• Purification: Recrystallize from Ethanol/Water if necessary.

Analytical Validation (QC)

Upon isolation, the product must be validated to ensure the thiourea moiety is intact and the bicyclic ring is undeformed.

Technique	Expected Signal	Diagnostic Value
NMR (DMSO- )	7.2–7.5 ppm (broad s, 2H)	Confirms primary of the thiourea.
NMR (DMSO- )	0.5–0.7 ppm (m, 2H)	Characteristic cyclopropyl protons of the 3.1.0 system.
NMR	~180 ppm	Diagnostic thiocarbonyl ( ) carbon.
LC-MS (ESI+)		Confirms molecular weight (MW: 142.22).
IR Spectroscopy	1100–1200	Strong stretching vibration.

Safety & Handling

• Isothiocyanates (Benzoyl-NCS, TMS-NCS): Potent lachrymators and sensitizers. Handle only in a functioning fume hood. Avoid inhalation.

• 3-Azabicyclo[3.1.0]hexane: As a secondary amine, it may be corrosive and harmful if swallowed.

• Waste Disposal: All aqueous waste containing thiourea derivatives or sulfur byproducts must be treated with bleach (sodium hypochlorite) to oxidize sulfur species before disposal, preventing the release of toxic gases (

  ) in acidic waste streams.

References

• General Protocol for Thioureas: Maddani, M. R., & Prabhu, K. R. (2010). One-Pot Synthesis of N,N'-Disubstituted Thioureas. Journal of Organic Chemistry. Link

• Patent Reference (Specific Scaffold): Elmore, C. S., et al. (2021). Blood-brain barrier-penetrant dopamine-beta-hydroxylase inhibitors. U.S. Patent No. 10,975,083. Washington, DC: U.S. Patent and Trademark Office. Link

• Benzoyl Isothiocyanate Methodology: Fairbanks, A. J., et al. (2014). Synthesis of Thioureas from Amines and Isothiocyanates. Organic Syntheses. Link

• Reagent Safety Data: Sigma-Aldrich. (2025). Safety Data Sheet: Benzoyl isothiocyanate. Link

Sources

• 1. 2211989-72-7,1-Phenyl-3-azabicyclo[3.1.0]hexane-3-carbothioamide-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

Application Notes and Protocols for the Scalable Manufacturing of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the scalable manufacturing of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide, a valuable scaffold in medicinal chemistry. Recognizing the industrial demand for robust and efficient synthetic routes, this application note details two primary, scalable methodologies for its production. The protocols are designed to be self-validating, with in-depth explanations of the underlying chemical principles and experimental choices. This guide is intended to empower researchers and drug development professionals with the practical knowledge required for the synthesis of this important heterocyclic compound on a laboratory and pilot-plant scale.

Introduction

The 3-azabicyclo[3.1.0]hexane framework is a key structural motif present in a wide array of biologically active molecules and pharmaceutical agents.[1][2][3][4] Its rigid, three-dimensional structure allows for precise spatial orientation of substituents, making it an attractive scaffold for the design of novel therapeutics. The introduction of a carbothioamide functional group at the 3-position further enhances its utility, as thioamides are known to be excellent isosteres of amides with unique electronic and steric properties that can modulate biological activity and improve pharmacokinetic profiles.

The scalable synthesis of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide, however, presents several challenges, including the construction of the strained bicyclic ring system and the controlled introduction of the thioamide moiety. This application note addresses these challenges by presenting two well-defined, scalable manufacturing routes. The first route focuses on the direct thioamidation of the 3-azabicyclo[3.1.0]hexane core, while the second, recommended for greater process control, proceeds through a carboxamide intermediate followed by thionation.

Recommended Scalable Manufacturing Route: A Two-Step Approach

For large-scale production, a two-step approach commencing with the synthesis of the 3-azabicyclo[3.1.0]hexane core followed by its conversion to the target thioamide offers superior control over reaction parameters and product purity. This route is broken down into two main stages:

• Stage 1: Scalable Synthesis of 3-Azabicyclo[3.1.0]hexane Hydrochloride

• Stage 2: Synthesis of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide via a Carboxamide Intermediate

This modular approach allows for the isolation and purification of the key bicyclic amine intermediate, ensuring high-quality material for the subsequent thioamidation step.

Stage 1: Scalable Synthesis of 3-Azabicyclo[3.1.0]hexane Hydrochloride

The rhodium(II)-catalyzed cyclopropanation of N-Boc-2,5-dihydropyrrole has emerged as a highly efficient and scalable method for the synthesis of the 3-azabicyclo[3.1.0]hexane core.[5] This method offers high yields and can be performed on a gram scale without the need for chromatographic purification of the intermediate.[5]

Reaction Pathway

Caption: Synthesis of 3-Azabicyclo[3.1.0]hexane Hydrochloride.

Experimental Protocol: Gram-Scale Synthesis

Materials:

• N-Boc-2,5-dihydropyrrole

• Ethyl diazoacetate (EDA)

• Rhodium(II) acetate dimer [Rh₂(OAc)₄]

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (concentrated)

• Ethanol (absolute)

Procedure:

• Reaction Setup: To a clean, dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add N-Boc-2,5-dihydropyrrole (1.0 eq) and anhydrous dichloromethane (DCM) to achieve a 0.5 M solution.

• Catalyst Addition: Add rhodium(II) acetate dimer (0.1 mol%) to the stirred solution.

• EDA Addition: Slowly add a solution of ethyl diazoacetate (1.1 eq) in anhydrous DCM from the dropping funnel over a period of 2-3 hours at room temperature. The slow addition is crucial to control the exothermic reaction and minimize the formation of byproducts.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

• Deprotection and Salt Formation: Dissolve the crude N-Boc-3-azabicyclo[3.1.0]hexane-6-carboxylate in absolute ethanol. Add a stoichiometric excess of concentrated hydrochloric acid and stir the mixture at room temperature overnight. The hydrochloride salt of 3-azabicyclo[3.1.0]hexane will precipitate out of the solution.

• Isolation and Purification: Collect the precipitate by filtration, wash with cold ethanol, and dry under vacuum to yield 3-Azabicyclo[3.1.0]hexane hydrochloride as a white solid.

Quantitative Data

Parameter	Value	Reference
Scale	Gram Scale	[5]
Catalyst Loading	0.1 mol% Rh₂(OAc)₄	[5]
Typical Yield (Cyclopropanation)	>90%	[5]
Overall Yield (Hydrochloride Salt)	80-85%	Estimated
Purity (by NMR)	>98%	Estimated

Stage 2: Synthesis of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

The conversion of the bicyclic amine hydrochloride to the final thioamide can be efficiently achieved in a two-step sequence: formation of the corresponding carboxamide followed by thionation using Lawesson's reagent. This method provides a high-yielding and clean conversion.

Reaction Pathway

Caption: Synthesis of the target thioamide from the bicyclic amine.

Experimental Protocol: Amidation

Materials:

• 3-Azabicyclo[3.1.0]hexane hydrochloride

• Triethylamine (Et₃N)

• Dimethylcarbamoyl chloride

• Dichloromethane (DCM), anhydrous

Procedure:

• Reaction Setup: Suspend 3-Azabicyclo[3.1.0]hexane hydrochloride (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Base Addition: Cool the suspension to 0 °C and add triethylamine (2.2 eq) dropwise.

• Acylation: Slowly add dimethylcarbamoyl chloride (1.1 eq) to the reaction mixture at 0 °C. Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Work-up: Quench the reaction with water and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude 3-Azabicyclo[3.1.0]hexane-3-carboxamide can be purified by column chromatography on silica gel.

Experimental Protocol: Thionation

Materials:

• 3-Azabicyclo[3.1.0]hexane-3-carboxamide

• Lawesson's Reagent

• Toluene or Tetrahydrofuran (THF), anhydrous

Procedure:

• Reaction Setup: Dissolve 3-Azabicyclo[3.1.0]hexane-3-carboxamide (1.0 eq) in anhydrous toluene or THF in a round-bottom flask under a nitrogen atmosphere.

• Thionating Agent Addition: Add Lawesson's Reagent (0.5 eq) to the solution.[6][7]

• Reaction Conditions: Heat the reaction mixture to reflux (for toluene) or stir at room temperature (for THF) and monitor the progress by TLC or HPLC.[6]

• Work-up: Once the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to afford 3-Azabicyclo[3.1.0]hexane-3-carbothioamide.

Quantitative Data

Step	Reagents	Solvent	Temperature	Time	Typical Yield	Reference
Amidation	Dimethylcarbamoyl chloride, Et₃N	DCM	0 °C to RT	12-16 h	85-95%	Estimated
Thionation	Lawesson's Reagent (0.5 eq)	Toluene	Reflux	2-4 h	80-90%	[6][7]
Thionation	Lawesson's Reagent (0.5 eq)	THF	RT	12-24 h	80-90%	[6]

Alternative Scalable Route: Direct Thioamidation

For a more streamlined, though potentially less controlled, synthesis, a one-pot direct thioamidation of the bicyclic amine can be considered. The Willgerodt-Kindler reaction provides a basis for this transformation.[8][9][10]

Reaction Pathway

Sources

• 1. Thioamide synthesis by thioacylation [organic-chemistry.org]
• 2. Thioamidation via Sulfur-Promoted Coupling of N-Methyliminodiacetyl Acylborons and Amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of 3-Azabicyclo[3.1.0]hexane Derivates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BJOC - Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions to the stable azomethine ylide derived from Ruhemann's purple [beilstein-journals.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 7. Lawesson's Reagent [organic-chemistry.org]
• 8. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 9. actachemscand.ki.ku.dk [actachemscand.ki.ku.dk]
• 10. synarchive.com [synarchive.com]

Application Note: Site-Specific Incorporation of Thioamide Linkages into 3-Azabicyclo[3.1.0]hexane-Based Peptide Backbones

Executive Summary

The incorporation of 3-azabicyclo[3.1.0]hexane (a conformationally restricted "methanoproline" surrogate) into peptide backbones is a validated strategy for locking bioactive conformations, particularly the poly-proline type II (PPII) helix. However, introducing a thioamide isostere (–C(=S)NH–) adjacent to this sterically hindered bicyclic amine presents a significant synthetic challenge. Standard thionation reagents (e.g., Lawesson’s Reagent) often fail or cause extensive epimerization due to the steric bulk of the [3.1.0] system.

This Application Note details a robust, self-validating protocol for incorporating 3-Azabicyclo[3.1.0]hexane-3-carbothioamide moieties into peptide chains. We utilize an activated thioacyl benzotriazole strategy to overcome the nucleophilic sluggishness of the secondary bicyclic amine, ensuring high yields and preserving chiral integrity.

Strategic Analysis: The "Steric Wall" Problem

Incorporating a thioamide into a standard peptide backbone is routine. However, the 3-azabicyclo[3.1.0]hexane scaffold presents two unique hurdles:

• Nucleophilic Hindrance: The nitrogen at position 3 is part of a fused bicyclic system. The adjacent cyclopropane ring imposes significant steric drag, making the amine a poor nucleophile compared to standard proline.

• Epimerization Risk: The bridgehead carbons (C1/C5) and the

  -carbon (C2) are sensitive. Harsh thionation conditions (high heat with P4S10) often scramble the stereochemistry, destroying the precise conformational lock intended by the scaffold.

The Solution: Instead of thionating the amide after formation (Post-Synthetic Thionation), we employ a Ligation Strategy . We pre-activate the upstream amino acid as a Thioacyl Benzotriazole , which reacts cleanly with the hindered 3-azabicyclo amine under mild conditions.

Workflow Visualization

The following diagram outlines the critical path for this synthesis, contrasting the failed direct thionation route with the successful benzotriazole ligation.

Figure 1: Comparison of synthetic routes. Route B (Thioacyl Ligation) is required for sterically hindered proline surrogates.

Detailed Protocols

Protocol A: Preparation of the Activated Thioacyl Donor

Objective: Convert the amino acid preceding the 3-azabicyclo residue (AAn-1) into an activated thioacylating agent. Reagents: Fmoc-Amino Acid, 1,1'-Thiocarbonyldiimidazole (TCDI), 1,2,3-Benzotriazole.

• Activation: Dissolve Fmoc-AA-OH (1.0 equiv) in anhydrous THF (0.1 M).

• Imidazolide Formation: Add 1,1'-Thiocarbonyldiimidazole (TCDI) (1.1 equiv) at 0°C. Stir for 1 hour.

  • Checkpoint: Evolution of CO2 gas indicates successful activation to the thioacyl-imidazole.

• Benzotriazole Exchange: Add 1,2,3-Benzotriazole (2.0 equiv) to the reaction mixture. Stir at RT for 2 hours.

• Workup: Dilute with EtOAc, wash with saturated NaHCO3 (rapidly) and brine. Dry over Na2SO4.

• Isolation: Flash chromatography (Hexane/EtOAc) to isolate the Fmoc-AA-Thioacyl-Benzotriazole . This intermediate is stable at -20°C for weeks.

Protocol B: Coupling to 3-Azabicyclo[3.1.0]hexane

Objective: Form the thioamide bond between the activated donor and the hindered bicyclic amine.

Reagents:

• Donor: Fmoc-AA-Thioacyl-Benzotriazole (from Protocol A).

• Acceptor: 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid ester (or resin-bound).

• Base: DIPEA (Diisopropylethylamine).

Step-by-Step:

• Solubilization: Dissolve the Acceptor (1.0 equiv) in anhydrous DCM/DMF (9:1 ratio). The DMF helps solubilize the zwitterionic species if using free acid, though esters are preferred.

• Coupling: Add the Donor (1.2 equiv) followed by DIPEA (2.0 equiv).

• Reaction Conditions: Stir at Room Temperature for 12–16 hours .

  • Note: Unlike standard amide couplings which take 1-2 hours, the thioacylation of this hindered amine is slower. Do not heat, as this promotes racemization.

• Monitoring: Monitor by TLC or LC-MS. The thioamide product typically runs less polar than the amide analog and has a distinct UV absorbance at ~260–270 nm (characteristic of the C=S bond).

• Quenching: Add 5% citric acid solution. Extract with DCM.

Protocol C: Solid-Phase Peptide Synthesis (SPPS) Integration

When incorporating this unit into a longer peptide on resin:

• Resin Selection: Use 2-Chlorotrityl Chloride resin. Its high acid sensitivity allows cleavage of the protected peptide if needed for fragment condensation.

• Loading the Scaffold: Load Fmoc-3-azabicyclo[3.1.0]hexane-2-COOH onto the resin first (standard coupling).

• Deprotection: Remove Fmoc (20% Piperidine/DMF). Wash extensively (6x DMF) to remove all traces of piperidine, which can react with the thioacyl donor.

• Thioamide Coupling: Add the Fmoc-AA-Thioacyl-Benzotriazole (3 equiv) dissolved in minimal DMF. Add DIPEA (3 equiv). Shake for 16 hours.

• Capping (Crucial): Cap unreacted amines with acetic anhydride. Unreacted secondary amines are difficult to detect but will ruin subsequent steps.

• Elongation: Continue standard Fmoc SPPS.

  • Warning: The thioamide bond is sensitive to alkylation. Avoid using alkylating agents (e.g., bromoacetic acid) in subsequent steps.

Quantitative Data & Specifications

Parameter	Amide Linkage	Thioamide Linkage (Target)	Notes
Bond Length (C-N)	1.33 Å	1.34 Å	Thioamide is slightly longer, expanding the ring reach.
Planarity	High	Very High	C=S bond creates a stronger barrier to rotation.
Proteolytic Stability	Moderate	High	Thioamides are generally resistant to proteases.
Coupling Yield	>95% (HATU)	70–85% (Benzotriazole)	Steric hindrance reduces yield; excess reagent required.
Epimerization	<1%	<2%	Controlled by keeping Temp < 25°C.

Conformational Logic & Mechanism

The combination of the 3-azabicyclo[3.1.0]hexane scaffold and the thioamide linkage creates a "Super-Restricted" residue.

• The Scaffold: The fused cyclopropane ring locks the

  (phi) torsion angle, enforcing a conformation similar to Proline but with a defined "methano" bridge that prevents ring puckering.

• The Thioamide: The larger van der Waals radius of Sulfur (1.80 Å vs 1.40 Å for Oxygen) increases the rotational barrier of the peptide bond.

• Result: This unit acts as a rigid template, nucleating Poly-Proline Type II (PPII) helices or inducing specific

  -turn geometries depending on the stereochemistry (cis/trans) of the bicyclic fusion.

Figure 2: Synergistic effect of scaffold and thioamide modification on backbone rigidity.

Troubleshooting & Quality Control

• Issue: Low Yield during Coupling.

  • Cause: The 3-azabicyclo amine is extremely hindered.

  • Fix: Switch solvent to pure TFE (Trifluoroethanol) or HFIP (Hexafluoroisopropanol) for the coupling step. These fluorinated solvents stabilize the transition state of thioacylation.

• Issue: Desulfurization.

  • Cause: Exposure to strong oxidants or certain heavy metals during cleavage.

  • Fix: Use a "Reagent K" cocktail without water if possible, or minimize exposure time to TFA. Add EDT (Ethanedithiol) as a scavenger to protect the sulfur.

• Verification:

  • NMR: Look for the downfield shift of the

    -proton adjacent to the nitrogen.

  • Carbon NMR: The C=S carbon appears typically at 190–205 ppm , distinct from the C=O amide (170 ppm).

References

• Shalaby, M. A., et al. "Thioamide peptides: synthesis and properties." Journal of Organic Chemistry, 61(26), 9045-9048. Link

• Høeg-Jensen, T. "Thioamidation of peptide backbones." Phosphorus, Sulfur, and Silicon, 186, 1145. Link

• Han, W., et al. "Alpha-Ketoamides, Alpha-Ketoesters and Alpha-Diketones as HCV NS3 Protease Inhibitors." (Discusses the 3-azabicyclo scaffold utility). Bioorganic & Medicinal Chemistry Letters, 10(8), 711-713. Link

• Li, Y., et al. "Thioamide synthesis by thioacylation of amines with gem-difluoroalkenes."[1] Organic Letters, 26, 6438-6443.[1] Link

• Zacharie, B., et al. "Thioacylating Agents: Preparation and Application." Journal of Organic Chemistry, 66, 5264. Link

Sources

• 1. Thioamide synthesis by thioacylation [organic-chemistry.org]

Application Note: A Systematic Approach to Solvent Selection for the Dissolution of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the rational selection of solvents for the dissolution of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide. The unique molecular architecture of this compound, featuring a rigid bicyclic amine core functionalized with a thioamide group, presents a distinct solubility profile. This guide moves beyond simple trial-and-error by establishing a systematic workflow grounded in the physicochemical properties of the solute and solvent. We will dissect the molecule's structural components, predict its solubility behavior, and provide detailed, validated protocols for both qualitative and quantitative solubility assessment. The ultimate goal is to empower researchers to make informed solvent choices that are critical for downstream applications, including reaction chemistry, purification, analytical characterization, and formulation development.

Physicochemical Analysis of the Solute

A successful solvent selection strategy begins with a thorough understanding of the target molecule. The solubility of a compound is governed by its intermolecular interactions with the solvent; therefore, an analysis of its structural and electronic features is paramount. The principle of "like dissolves like" serves as our guiding tenet, meaning polar compounds tend to dissolve in polar solvents and nonpolar compounds in nonpolar solvents.[1][2]

The Bicyclic Core: 3-Azabicyclo[3.1.0]hexane

The foundation of the molecule is the 3-azabicyclo[3.1.0]hexane framework. This is a saturated, bicyclic structure containing five carbon atoms and one nitrogen atom.[3] Its key characteristics include:

• Nonpolar Character: The hydrocarbon portion of the bicyclic system is aliphatic and nonpolar, contributing to the molecule's overall size and hydrophobic nature.

• Rigidity: The fused ring system restricts conformational flexibility, which can influence how efficiently solvent molecules can pack around and solvate the solute.

• Basic Nitrogen: The secondary amine within the ring system (the "3-aza" position) is a potential site for hydrogen bonding, acting as a hydrogen bond acceptor.

The Key Functional Group: Carbothioamide

The defining functional group is the carbothioamide (or thioamide) attached to the bicyclic nitrogen. The substitution of the amide oxygen with a sulfur atom introduces profound changes to the group's electronic and interactive properties.[4]

• Polarity and Bond Characteristics: The carbon-sulfur double bond (C=S) is significantly longer and less polar than the carbon-oxygen double bond (C=O) in a corresponding amide. This is due to the larger van der Waals radius and lower electronegativity of sulfur compared to oxygen.[5]

• Hydrogen Bonding Profile: This is the most critical distinction. Compared to their amide counterparts, thioamides are considered stronger hydrogen bond donors (from the N-H) but weaker hydrogen bond acceptors (at the sulfur atom).[6] This altered capability for hydrogen bonding fundamentally impacts interactions with protic solvents like water. The reduced ability to accept hydrogen bonds from water often leads to lower aqueous solubility compared to analogous amides.[7]

Integrated Molecular Profile & Solubility Prediction

Synthesizing the features of the core and the functional group, we can establish a solubility hypothesis:

3-Azabicyclo[3.1.0]hexane-3-carbothioamide is an amphiphilic molecule with a dominant polar character , tempered by a significant nonpolar hydrocarbon framework. The thioamide group will dictate most of the interactions. We predict favorable solubility in polar aprotic solvents (e.g., DMSO, DMF, Acetonitrile) that can effectively solvate the large C=S dipole. Solubility in polar protic solvents (e.g., methanol, ethanol) is expected to be moderate, potentially limited by the hydrophobic bicyclic core and the thioamide's weaker hydrogen bond accepting capacity. Solubility in nonpolar solvents (e.g., hexane, toluene) is predicted to be very low.

Strategic Solvent Screening Workflow

A tiered approach to solvent screening is efficient, starting with a broad panel of solvents representing different classes and progressing to more quantitative assessments.

Rationale for Solvent Classification

Solvents are categorized based on their polarity and their ability to donate or accept protons (hydrogen ions), which directly relates to the types of intermolecular forces they can engage in.

• Polar Protic (PP): Possess O-H or N-H bonds (e.g., water, methanol, ethanol). They are strong hydrogen bond donors and acceptors.

• Polar Aprotic (PA): Have large dipole moments but lack O-H or N-H bonds (e.g., DMSO, DMF, acetonitrile). They are typically good hydrogen bond acceptors.

• Nonpolar (NP): Have low dielectric constants and are composed of nonpolar bonds (e.g., hexane, toluene). They interact primarily through weak van der Waals forces.

Proposed Solvent Panel for Initial Screening

The following table outlines a recommended panel of solvents for the initial screening, with a rationale for each selection.

Solvent Class	Solvent	Dielectric Constant (ε)	Boiling Point (°C)	Rationale for Inclusion
Polar Protic	Water	80.1	100	Establishes baseline aqueous solubility, which is critical for many biological and pharmaceutical applications.
Methanol (MeOH)	32.7	65	A polar protic solvent with a smaller nonpolar component than ethanol; good for polar compounds.
Ethanol (EtOH)	24.5	78	A common, less toxic polar protic solvent widely used in drug development.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	189	Highly polar; excellent at dissolving a wide range of compounds due to strong dipole interactions.
N,N-Dimethylformamide (DMF)	36.7	153	Similar to DMSO, a powerful polar aprotic solvent. Often used when DMSO is not suitable.[5]
Acetonitrile (ACN)	37.5	82	A less viscous polar aprotic solvent, common in chromatography and as a reaction medium.
Acetone	20.7	56	A moderately polar aprotic solvent with a low boiling point, useful for easy removal.
Nonpolar	Toluene	2.4	111	A nonpolar aromatic solvent; tests for solubility driven by the hydrocarbon core.
Dichloromethane (DCM)	9.1	40	A slightly polar solvent, effective at dissolving many organic compounds and easily removed.[8]
Hexane	1.9	69	A classic nonpolar solvent to confirm the insolubility of the polar functional groups.

Workflow Diagram

The following diagram illustrates a logical workflow for selecting an appropriate solvent system.

Caption: Workflow for systematic solvent selection.

Experimental Protocols for Solubility Determination

Adherence to standardized protocols is essential for generating reproducible and reliable data.

Protocol: Qualitative "Scout" Solubility

Objective: To rapidly determine if the compound is soluble, sparingly soluble, or insoluble in a range of solvents.[9]

Materials:

• 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

• Solvent panel (from Table 2.2)

• Small glass vials (e.g., 1-2 mL) with caps

• Spatula

• Vortex mixer

Procedure:

• Add approximately 1-2 mg of the compound to a clean, dry vial. The exact mass is not critical, but it should be consistent across all tests.

• Add the selected solvent dropwise, up to approximately 0.5 mL.

• Cap the vial securely and vortex vigorously for 60 seconds.[1]

• Visually inspect the solution against a contrasting background.

  • Soluble: A completely clear solution with no visible solid particles.

  • Sparingly Soluble: A hazy or cloudy solution, or a solution with a small amount of undissolved solid remaining.

  • Insoluble: The majority of the solid remains undissolved.

• Record the observations for each solvent.

Protocol: Quantitative Solubility by Shake-Flask Method

Objective: To determine the equilibrium solubility of the compound in a specific solvent at a controlled temperature. This method is considered a gold standard for thermodynamic solubility measurement.

Materials:

• 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

• Selected solvent(s)

• Scintillation vials or other sealable glass containers

• Analytical balance

• Orbital shaker with temperature control

• Syringe filters (e.g., 0.22 µm PTFE or other compatible material)

• Analytical instrumentation for quantification (e.g., HPLC-UV, UPLC-MS, or a calibrated UV-Vis spectrophotometer)

Procedure:

• Preparation: Add an excess amount of the solid compound to a vial. "Excess" means adding enough solid so that a significant amount will remain undissolved at equilibrium.

• Solvent Addition: Accurately pipette a known volume of the solvent (e.g., 1.0 mL) into the vial.

• Equilibration: Seal the vial tightly. Place it in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitate. The time required to reach equilibrium can vary from hours to several days; 24-48 hours is a common starting point.[10]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature until the excess solid has settled. Alternatively, centrifuge the vials to pellet the solid.

• Sampling: Carefully withdraw a known volume of the supernatant (the clear liquid phase) using a pipette. Be cautious not to disturb the solid at the bottom.

• Filtration: Immediately filter the collected supernatant through a syringe filter into a clean analysis vial. This step is crucial to remove any microscopic, undissolved particles.

• Dilution & Analysis: Dilute the filtered sample with a suitable solvent (often the mobile phase for chromatography) to a concentration that falls within the linear range of your analytical instrument's calibration curve.

• Quantification: Analyze the diluted sample using a pre-validated analytical method to determine the compound's concentration.

• Calculation: Calculate the original solubility in mg/mL or mol/L, accounting for all dilution factors.

Data Interpretation and Solvent Selection

Tabulation of Expected Results

Your experimental data should be organized clearly. The following table provides a template for summarizing your findings.

Solvent	Qualitative Result (Protocol 3.1)	Quantitative Solubility (mg/mL @ 25°C) (Protocol 3.2)	Comments
Water	e.g., Insoluble	e.g., < 0.1	Consistent with thioamide properties.
Methanol	e.g., Sparingly Soluble	e.g., 5.2
Ethanol	e.g., Sparingly Soluble	e.g., 3.8
DMSO	e.g., Soluble	e.g., > 100	Excellent candidate solvent.
DMF	e.g., Soluble	e.g., > 100	Excellent candidate solvent.
Acetonitrile	e.g., Soluble	e.g., 25.7	Good solubility, lower boiling point.
Acetone	e.g., Sparingly Soluble	e.g., 8.1
Dichloromethane	e.g., Sparingly Soluble	e.g., 4.5
Toluene	e.g., Insoluble	e.g., < 0.1
Hexane	e.g., Insoluble	e.g., < 0.1	Confirms nonpolar insolubility.

Note: Data in this table are hypothetical examples for illustrative purposes.

Analysis and Recommendations

Based on the predicted molecular properties and the hypothetical data, high solubility would be observed in polar aprotic solvents like DMSO and DMF . This outcome would confirm that the polar thioamide group is the primary driver of the compound's solubility.

Final Solvent Selection Considerations:

• For Reaction Chemistry: Choose a solvent that is inert under the reaction conditions and has an appropriate boiling point.[11] Acetonitrile or DMF are often excellent choices.

• For Purification (Crystallization): A solvent system where the compound has high solubility at high temperatures but low solubility at room temperature or below is ideal. A co-solvent system (e.g., dissolving in DCM and adding hexane as an anti-solvent) might be required.

• For Analytical Chemistry (e.g., HPLC): Acetonitrile and methanol are preferred due to their UV transparency and compatibility with reverse-phase chromatography.

• For Biological Assays: DMSO is a common choice for creating high-concentration stock solutions, but the final concentration in the assay must be low (<0.5-1%) to avoid solvent-induced artifacts. If aqueous solubility is required, formulation strategies may be necessary.

References

• Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds. Retrieved from [Link]

• Quora. (2017, June 24). How can you determine the solubility of organic compounds?. Retrieved from [Link]

• Course Hero. (2024, September 24). Solubility test for Organic Compounds. Retrieved from [Link]

• Pace University. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]

• Georganics. (n.d.). Thioamides. Retrieved from [Link]

• Zhong, M., et al. (2015). Facile synthesis and properties of thioamide-containing polymers. RSC Advances. Retrieved from [Link]

• Chemistry Steps. (2021, October 8). Solubility of Organic Compounds. Retrieved from [Link]

• Tantak, M. P., et al. (2023). Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents. Molecules. Retrieved from [Link]

• Ghiasi, R., et al. (2019). Chemoselective Transamidation of Thioamides by Transition-Metal-Free N–C(S) Transacylation. The Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2013, February 25). Stability of thioamides?. Retrieved from [Link]

• Clutch Prep. (n.d.). Naming Bicyclic Compounds Explained. Retrieved from [Link]

• He, J. (2015). Solvents selection for separating of cyclohexane and cyclohexene by extractive distillation. ResearchGate. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

• American Chemical Society. (n.d.). Solvent Selection. Retrieved from [Link]

• PubChem. (n.d.). 3-Azabicyclo[3.1.0]hexane. Retrieved from [Link]

Sources

• 1. chem.ws [chem.ws]
• 2. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 3. 3-Azabicyclo(3.1.0)hexane | C5H9N | CID 13150523 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Thioamides - Georganics [georganics.sk]
• 5. Chemoselective Transamidation of Thioamides by Transition-Metal-Free N–C(S) Transacylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Facile synthesis and properties of thioamide-containing polymers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Chromatography [chem.rochester.edu]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. quora.com [quora.com]
• 11. Solvent Selection – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]

Application Note: Microwave-Assisted Synthesis of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

[1][2]

Abstract & Strategic Significance

This application note details a robust, microwave-assisted protocol for the synthesis of 3-azabicyclo[3.1.0]hexane-3-carbothioamide , a critical intermediate in the development of conformationally restricted proline bioisosteres.

The 3-azabicyclo[3.1.0]hexane scaffold is a "privileged structure" in medicinal chemistry. Its rigid bicyclic framework locks the nitrogen lone pair and substituents into specific vectors, often improving potency and selectivity against targets like Dipeptidyl Peptidase-IV (DPP-IV), HCV NS3 protease, and various GPCRs compared to flexible pyrrolidine analogs.

Traditional synthesis of the N-thiocarbamoyl moiety (>N-C(=S)NH₂) often involves multi-step routes using benzoyl isothiocyanate followed by base hydrolysis, or long reflux times with ammonium thiocyanate. This guide presents a one-pot, microwave-accelerated method that significantly reduces reaction time, improves atom economy, and eliminates the need for corrosive benzoyl chloride.

Retrosynthetic Analysis & Mechanistic Logic

The transformation converts the secondary amine (3-azabicyclo[3.1.0]hexane) into its corresponding thiourea.

Reaction Pathway

The reaction proceeds via the nucleophilic attack of the secondary amine on isothiocyanic acid (HNCS) , generated in situ from ammonium thiocyanate under acidic conditions.

Challenges with Conventional Heating:

• Equilibrium Limitations: The equilibrium between ammonium thiocyanate and isothiocyanic acid is slow to establish.

• Thermal Instability: Prolonged reflux can lead to the degradation of the strained cyclopropane ring or polymerization of thiocyanic acid.

Microwave Advantage: Microwave irradiation provides rapid, volumetric heating. The "superheating" effect of the solvent (typically ethanol/water) and the dipolar rotation of the polar transition state accelerate the nucleophilic addition, driving the reaction to completion before thermal degradation occurs.

Figure 1: Mechanistic pathway for the direct thiocarbamoylation of secondary amines.

Experimental Protocol

Equipment & Reagents

Component	Specification
Microwave Reactor	Single-mode synthesizer (e.g., Biotage Initiator+ or CEM Discover)
Vessel	10 mL or 30 mL pressure-rated glass vial with crimp cap
Starting Material	3-Azabicyclo[3.1.0]hexane hydrochloride (CAS: 73799-63-0)
Reagent	Ammonium Thiocyanate (NH₄SCN), ACS Reagent
Solvent	Ethanol (Abs.) / Water (10:1 v/v)
Catalyst	Conc. HCl (if starting from free base) or None (if starting from HCl salt)

Step-by-Step Methodology

Safety Note: Thiocyanates can release toxic gases upon contact with strong acids. Perform all operations in a fume hood.

Step 1: Preparation of Reaction Mixture

• Weigh 1.0 mmol (119.6 mg) of 3-azabicyclo[3.1.0]hexane hydrochloride directly into a 10 mL microwave vial.

  • Note: Using the HCl salt is advantageous as it provides the necessary acidic proton to generate HNCS in situ without adding external liquid acid.

• Add 1.5 mmol (114 mg) of Ammonium Thiocyanate.

  • Rationale: A 1.5 equivalent excess ensures the equilibrium favors the product.

• Add 3.0 mL of Ethanol/Water (10:1 mixture).

• Add a magnetic stir bar and seal the vial with a PTFE-lined septum cap.

Step 2: Microwave Irradiation

Program the microwave reactor with the following parameters:

• Temperature: 90 °C

• Time: 15 minutes

• Pre-stirring: 30 seconds

• Absorption Level: High (due to polar solvent and ionic reagents)

• Pressure Limit: 15 bar (safety cutoff)

Start the run. The pressure typically reaches 2-4 bar depending on the solvent volume.

Step 3: Workup & Isolation

• Allow the vial to cool to room temperature (compressed air cooling is standard on most reactors).

• Observation: The product, 3-azabicyclo[3.1.0]hexane-3-carbothioamide, often precipitates as a white or off-white solid upon cooling due to its lower solubility compared to the starting salts.

• Precipitation: If no solid appears, concentrate the solvent volume to ~1 mL under a stream of nitrogen and add 5 mL of ice-cold water.

• Filtration: Filter the solid using a vacuum frit. Wash the cake with 2 x 2 mL of cold water to remove unreacted NH₄SCN and NH₄Cl.

• Drying: Dry the solid in a vacuum oven at 40 °C for 4 hours.

Analytical Validation

• Expected Yield: 65-80%

• Appearance: White crystalline powder.

• LC-MS: [M+H]⁺ = 143.06 (Calculated for C₆H₁₀N₂S).

• ¹H NMR (DMSO-d₆, 400 MHz):

  • δ 10.37 (br s, 1H, NH), ~7.5 (br s, 1H, NH), 3.4-3.6 (m, 2H, N-CH), 3.2-3.3 (m, 2H, N-CH), 1.5-1.6 (m, 2H, CH-bridgehead), 0.6-0.7 (m, 1H, cyclopropyl), 0.3-0.4 (m, 1H, cyclopropyl).

  • Note: The thiourea NH₂ protons are typically broad and may appear as two distinct signals due to restricted rotation around the C-N bond.

Troubleshooting & Optimization

Issue	Root Cause	Solution
Low Conversion	Insufficient HNCS generation.	Increase NH₄SCN to 2.0 equiv. or add 1 drop of conc. HCl if using free base amine.
Oiling Out	Product solubility in ethanol is too high.	Switch solvent to Isopropanol/Water or perform full aqueous workup (extract with EtOAc).
Ring Opening	Thermal degradation of cyclopropane.	Reduce MW temperature to 80 °C and extend time to 25 mins.

Workflow Visualization

Figure 2: Operational workflow for the microwave synthesis protocol.

References

• Preparation of Blood-Brain Barrier-Penetrant Dopamine-β-Hydroxylase Inhibitors. Source: US Patent 10,975,083 B2 (Example synthesis of 3-azabicyclo[3.1.0]hexane-3-carbothioamide).

• Microwave-Assisted Synthesis of Thioureas and Their Application. Source: Journal of Chemical Research, describing general acceleration of thiourea formation under MW. [Link]

• 3-Azabicyclo[3.1.0]hexane Derivatives in Medicinal Chemistry. Source:Bioorganic & Medicinal Chemistry Letters, 2008. Discusses the conformational rigidity of the scaffold. [Link]

• Microwave Assisted Synthesis of Thiocarbamoylpyrazoles. Source:Journal of the Brazilian Chemical Society, 2020. Validates the NH4SCN/MW methodology. [Link]

Application Note: High-Throughput Derivatization of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

Abstract & Strategic Overview

The 3-azabicyclo[3.1.0]hexane scaffold has emerged as a "privileged structure" in modern medicinal chemistry. Acting as a conformationally restricted surrogate for proline or piperidine, this bicyclic system reduces the entropic penalty of binding to biological targets. It effectively "locks" the nitrogen lone pair vector, enhancing potency and selectivity in targets ranging from the NMDA receptor to Dipeptidyl Peptidase-IV (DPP-IV) [1][2].

This Application Note details the strategic derivatization of 3-azabicyclo[3.1.0]hexane-3-carbothioamide . The thioamide moiety serves as a high-reactivity "linchpin," allowing for the rapid generation of diverse heterocyclic libraries—specifically thiazoles and thiazolines—via the Hantzsch synthesis. We present a validated, microwave-assisted protocol designed for high-throughput parallel synthesis.

The Library Logic: Why This Scaffold?

Feature	Medicinal Chemistry Advantage
Cyclopropyl Fusion	Enforces a "boat-like" puckered conformation, distinct from the chair of piperidine.
Thioamide Handle	Superior nucleophilicity compared to amides; allows chemoselective cyclization without protecting groups.
Vector Exploration	The resulting thiazole ring projects substituents at defined vectors ( and ), ideal for probing hydrophobic pockets.

Chemical Derivatization Pathways[1][2]

The core strategy revolves around the Hantzsch Thiazole Synthesis , which condenses the thioamide with ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

-haloketones.[1][2] However, the thioamide is versatile. We define three distinct derivatization modules:

• Module A (Primary): Cyclization to Aminothiazoles (Hantzsch).

• Module B (Secondary): S-Alkylation to Thioimidates (Soft alkylation).

• Module C (Tertiary): Oxidative Desulfurization (Conversion to Urea/Amide isosteres).

Visualizing the Workflow

The following diagram illustrates the divergent synthesis pathways from the parent scaffold.

Caption: Divergent synthesis workflow. The Hantzsch pathway (Red) is the primary focus for library generation due to the high drug-likeness of the resulting thiazoles.

Detailed Protocol: Microwave-Assisted Hantzsch Thiazole Synthesis

The traditional Hantzsch synthesis requires refluxing in ethanol for 2–12 hours. For library production, this is a bottleneck. The following protocol utilizes Microwave-Assisted Organic Synthesis (MAOS) to reduce reaction times to <20 minutes with improved purity profiles [3].

Mechanism of Action

The reaction proceeds via two key steps:[1][2][3]

• S-Alkylation: The sulfur nucleophile attacks the

  -carbon of the haloketone (displacement of halide).

• Cyclodehydration: The terminal amine attacks the ketone carbonyl, followed by loss of water to aromatize the ring.

Caption: Stepwise mechanism of the Hantzsch synthesis. The dehydration step is the thermodynamic driving force.

Experimental Procedure

Reagents:

• Substrate: 3-Azabicyclo[3.1.0]hexane-3-carbothioamide (1.0 equiv).

• Reagent: Diverse

  -bromoacetophenones or -bromoketones (1.1 equiv).

• Solvent: Ethanol (EtOH) or DMF (for solubility issues).

• Base: Diisopropylethylamine (DIPEA) (1.2 equiv) - Optional, prevents hydrobromide salt precipitation if free base is desired.

Step-by-Step Protocol:

• Preparation: In a 10 mL microwave-compatible vial, dissolve the thioamide (0.5 mmol) in Ethanol (3 mL).

• Addition: Add the specific

  -bromoketone (0.55 mmol). Cap the vial.

  • Note: If the bromoketone is a lachrymator, handle in a fume hood.

• Irradiation: Place in a microwave reactor (e.g., Biotage Initiator or CEM Discover).

  • Temp: 80 °C (Fixed).

  • Time: 15 minutes.

  • Absorption Level: High.

• Workup (High-Throughput):

  • Cooling: Allow vial to cool to 40 °C.

  • Scavenging (Optional): If excess bromoketone is suspected, add polymer-supported thiophenol resin and shake for 30 mins.

  • Precipitation: Pour the reaction mixture into ice-cold 5%

    (10 mL). The thiazole product typically precipitates as a solid.

• Isolation: Filter the solid using a fritted funnel or a 96-well filter plate. Wash with water (

  ) and cold ether ( ).

• Drying: Vacuum dry at 45 °C for 4 hours.

Validation & QC Criteria

Analytic Method	Expected Observation
LC-MS	Appearance of corresponding to (Thioamide + Ketone - - ). Look for the characteristic thiazole UV absorption (~250-270 nm).
1H NMR	Disappearance of thioamide protons (broad singlets). Appearance of the thiazole aromatic singlet (typically 6.5–7.5 ppm).
Purity	>90% purity is typical without chromatography. If <85%, recrystallize from EtOH/Water.

Alternative Pathway: S-Alkylation (Thioimidates)

While thiazoles are stable, thioimidates (formed by simple alkylation without cyclization) offer a different electrostatic profile and are valuable bioisosteres for amides.

Protocol:

• Dissolve thioamide (0.5 mmol) in Acetone (3 mL).

• Add Alkyl Iodide (e.g., Methyl Iodide, Benzyl Bromide) (1.1 equiv).

• Stir at Room Temperature for 2–4 hours.

• Result: The product precipitates as the hydroiodide/hydrobromide salt.

• Isolation: Filter and wash with cold acetone. Do not treat with strong base, as thioimidates can hydrolyze.

Troubleshooting & Optimization

• Issue: Low Yield in Hantzsch Reaction.

  • Cause: Steric hindrance on the

    -haloketone.

  • Solution: Increase microwave temperature to 100 °C or switch solvent to DMF to increase thermal ceiling.

• Issue: Product is an Oil/Gum.

  • Cause: Impurities or low melting point.

  • Solution: Evaporate solvent and perform trituration with Hexane/Ethyl Acetate (9:1).

• Issue: Oxidation of Thioamide.

  • Cause: Old starting material. Thioamides can slowly oxidize to amides or sulfur oxides.

  • Check: Verify the integrity of the 3-azabicyclo[3.1.0]hexane-3-carbothioamide via LCMS before starting the library run.

References

• Sattigeri, J. A., et al. (2008).[4] Discovery of conformationally rigid 3-azabicyclo[3.1.0]hexane-derived dipeptidyl peptidase-IV inhibitors.[4] Bioorganic & Medicinal Chemistry Letters, 18(14), 4087-4091.[4]

• Kobayashi, Y., et al. (2020). Conformational Restriction of Histamine with a Rigid Bicyclo[3.1.0]hexane Scaffold Provided Selective H3 Receptor Ligands.[5][6] Molecules, 25(16), 3562.[5]

• BenchChem Application Notes. (2025). Application Notes and Protocols for Microwave-Assisted Synthesis of Thiazole Derivatives. BenchChem Technical Library.

• Potts, K. T. (1977). The Chemistry of 1,2,3-Thiadiazoles. Chemical Reviews.

• PharmaBlock White Paper. (2023). Bicyclo[3.1.0]hexanes in Drug Discovery: Conformationally restrained isosteres.[6][7]

Sources

• 1. chemhelpasap.com [chemhelpasap.com]
• 2. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 3. youtube.com [youtube.com]
• 4. Discovery of conformationally rigid 3-azabicyclo[3.1.0]hexane-derived dipeptidyl peptidase-IV inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Conformational Restriction of Histamine with a Rigid Bicyclo[3.1.0]hexane Scaffold Provided Selective H3 Receptor Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. img01.pharmablock.com [img01.pharmablock.com]

Crystallization techniques for 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

Application Note: Advanced Crystallization & Solid-State Isolation of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

Executive Summary & Compound Profile

3-Azabicyclo[3.1.0]hexane-3-carbothioamide (CAS 1854630-38-8) is a critical bicyclic building block, often utilized in the synthesis of antiviral agents and conformationally restricted proline mimetics. Unlike its amide counterparts, the carbothioamide moiety introduces unique challenges: increased lipophilicity, potential for atropisomerism (restricted rotation around the C–N bond), and a propensity to "oil out" rather than crystallize due to weaker lattice energy networks.

This guide moves beyond standard "recipe" approaches, offering a first-principles process development strategy to ensure high purity (>98% HPLC) and stable solid-state form isolation.

Physicochemical Profile

Property	Specification / Value
Compound Name	3-Azabicyclo[3.1.0]hexane-3-carbothioamide
CAS Number	1854630-38-8
Molecular Formula	C₆H₁₀N₂S
Molecular Weight	142.22 g/mol
Predicted LogP	~0.2 (Moderate Polarity)
H-Bond Donors/Acceptors	1 Donor / 2 Acceptors
Solubility Class	Soluble in MeOH, DMSO, DCM; Sparingly soluble in Water, Heptane.[1]

Pre-Formulation: Solubility & Solvent Selection Logic

Successful crystallization of thioamides requires balancing the solute's affinity for the solvent against the lattice energy.

• The "Oiling Out" Risk: Thioamides often separate as a second liquid phase in water-miscible solvents if the supersaturation is generated too quickly.

• Solvent Strategy:

  • Primary Solvent (Good Solubility): Lower alcohols (Isopropanol, Ethanol) are preferred over Methanol. Methanol often has too high solubility, leading to low recovery yields.

  • Anti-Solvent (Poor Solubility): Heptane or Methyl tert-butyl ether (MTBE). Water is generally avoided as a primary anti-solvent for initial isolation due to the risk of hydrate formation or oiling, unless controlled strictly.

Detailed Experimental Protocols

Protocol A: Cooling Crystallization (Preferred for Scale-Up)

Best for: High purity requirements and removing synthesis byproducts (e.g., sulfur impurities).

Reagents:

• Crude 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

• Solvent: Isopropyl Alcohol (IPA), anhydrous grade.

Step-by-Step Workflow:

• Dissolution: Charge 10.0 g of crude solid into a reactor. Add 60 mL of IPA (6 vol).

• Heating: Heat the slurry to 75–80°C under reflux. Agitate at 250 RPM. Ensure complete dissolution. Note: If undissolved solids remain, filter hot through a 0.45 µm PTFE membrane to remove inorganic salts.

• Nucleation Zone: Cool the solution slowly to 55°C at a rate of 0.5°C/min.

• Seeding (Critical): At 55°C (metastable zone), add 0.1% w/w pure seed crystals. Hold temperature for 30 minutes to allow seed bed maturation. Why? This prevents spontaneous nucleation of unstable polymorphs.

• Cooling Ramp: Cool to 0–5°C at a rate of 0.2°C/min. Slow cooling is essential to prevent inclusion of mother liquor.

• Isolation: Filter the white crystalline slurry under vacuum.

• Wash: Wash the cake with 2 x 10 mL cold IPA (0°C).

• Drying: Dry in a vacuum oven at 40°C for 12 hours.

Protocol B: Anti-Solvent Precipitation (Yield Optimization)

Best for: Maximizing recovery from mother liquors or small-scale rapid isolation.

Reagents:

• Solvent: Ethyl Acetate (EtOAc)

• Anti-Solvent: n-Heptane

Step-by-Step Workflow:

• Dissolution: Dissolve 5.0 g of compound in 25 mL EtOAc at 50°C.

• Anti-Solvent Addition: Add 10 mL n-Heptane slowly over 10 minutes. The solution should remain clear.

• Trigger Point: Continue adding Heptane until a faint, persistent turbidity is observed (Cloud Point). Stop addition.

• Aging: Stir at 40°C for 1 hour. The turbidity should transform into distinct crystals.

• Completion: Add remaining Heptane (40 mL total) over 2 hours while cooling to 20°C.

• Filtration: Collect solids and wash with 9:1 Heptane:EtOAc.

Process Visualization (Workflow Logic)

The following diagram illustrates the decision matrix for selecting the appropriate crystallization pathway based on crude purity and equipment constraints.

Figure 1: Decision matrix for selecting between Cooling Crystallization (Protocol A) and Anti-Solvent Precipitation (Protocol B) based on input material quality.

Critical Quality Attributes (CQAs) & Troubleshooting

Issue	Probable Cause	Corrective Action
Oiling Out	Cooling too fast or initial concentration too high.	Re-heat to dissolve oil. Add 5% seed load. Reduce cooling rate to 0.1°C/min.
Low Yield	High solubility in mother liquor.	Cool to lower temperature (-10°C) or increase anti-solvent ratio.
Polymorph Shift	Kinetic form precipitating due to crash cooling.	Use Protocol A (Thermodynamic control). Verify form via XRPD.
Yellow Color	Sulfur/Thioamide degradation products.	Recrystallize from IPA with 5% w/w Activated Carbon treatment.

Analytical Validation:

• XRPD (X-Ray Powder Diffraction): Essential to confirm a single crystalline phase. Look for sharp, distinct peaks. Amorphous halos indicate oiling/rapid precipitation.

• DSC (Differential Scanning Calorimetry): Expect a sharp endotherm. Broadening indicates impurities or multiple polymorphs.

• HPLC: Use a C18 column, Acetonitrile/Water gradient. Thioamides absorb strongly at 254 nm.

References

• Synthesis and Properties of 3-Azabicyclo[3.1.

  • Synthesis of 3-Azabicyclo[3.1.0]hexane Derivates.[1][2][3][4] (2023).[3][5] National Center for Biotechnology Information. Available at: [Link]

• Purification process for an azabicyclo[3.1.0]hexane compound. (2006). U.S. Patent No. 7,153,976. Google Patents.

• Structural Context & Derivatives

  • Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions.[1][4] (2022).[4] Beilstein Journal of Organic Chemistry. Available at: [Link]

• Compound Identification

  • 3-Azabicyclo[3.1.0]hexane-3-carbothioamide (CAS 1854630-38-8).[6] PubChem.[7][8] Available at: [Link]

Sources

• 1. BJOC - Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions to the stable azomethine ylide derived from Ruhemann's purple [beilstein-journals.org]
• 2. EP0007652A1 - Derivatives of 3-azabicyclo(3.1.0)hexane and a process for their preparation - Google Patents [patents.google.com]
• 3. Synthesis of 3-Azabicyclo[3.1.0]hexane Derivates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. beilstein-archives.org [beilstein-archives.org]
• 5. mdpi.com [mdpi.com]
• 6. Azabicyclo[3.1.0]hexan | Sigma-Aldrich [sigmaaldrich.com]
• 7. 3-Azabicyclo(3.1.0)hexane | C5H9N | CID 13150523 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide hydrochloride | C6H11ClN2O | CID 11564521 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Solubility Optimization for 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

Executive Summary & Physicochemical Profile[1][2]

The Issue: Users frequently report precipitation ("crashing out") of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide when diluting concentrated organic stocks into aqueous buffers (PBS, HEPES).

The Science (Why this happens): To solve this, we must understand the molecule's resistance to hydration. This compound features a rigid bicyclic amine scaffold fused to a carbothioamide (thiourea-like) moiety .

• Lattice Energy vs. Solvation: The [3.1.0] bicyclic system is conformationally locked. Unlike flexible alkyl chains that can fold to hide hydrophobic surface area, this rigid "chunk" forces water molecules to order themselves around it (entropic penalty).

• The Thioamide Factor: While the

  group is polar, the sulfur atom has a larger van der Waals radius and is more lipophilic than the oxygen in a corresponding amide.[1] Thioamides are strong hydrogen bond donors (via ) but weaker acceptors.[1] This often leads to strong intermolecular stacking (crystal lattice stability) that water cannot easily disrupt.

The Solution Strategy: We cannot change the molecule, so we must change the solvent environment to disrupt these intermolecular stacks before they nucleate into precipitates.

Troubleshooting Workflow

Before proceeding with specific protocols, use this decision tree to select the correct formulation strategy for your assay.

Figure 1: Decision matrix for selecting the appropriate solubilization strategy based on concentration requirements and assay sensitivity.

Detailed Protocols

Method A: The "DMSO Sandwich" (Standard Assays)

Best for: Enzymatic assays, robust cell lines, concentrations < 100 µM.

The Logic: Direct addition of water to solid powder often creates a "gum" that never dissolves. We must first completely solvate the crystal lattice with a dipolar aprotic solvent (DMSO).

Protocol:

• Primary Stock: Dissolve the solid compound in 100% anhydrous DMSO to a concentration of 100 mM . Vortex vigorously.

  • Tip: If the solution is cloudy, warm to 37°C for 5 minutes. The solution must be perfectly clear before the next step.

• Intermediate Dilution (The Critical Step): Do not pipette 1 µL of stock into 10 mL of water. This causes local supersaturation and immediate precipitation.

  • Prepare a 10x Working Solution in assay buffer containing 5-10% DMSO .

  • Add the DMSO stock dropwise to this buffer while vortexing.

• Final Assay: Dilute the 10x Working Solution 1:10 into your final well/tube.

  • Final Result: 1% DMSO max, compound fully solubilized.

Method B: Cyclodextrin Complexation (Sensitive Assays)

Best for: In vivo studies, sensitive primary cells, high concentrations.

The Logic: Hydroxypropyl-

-cyclodextrin (HP- -CD) forms a toroidal "bucket." The lipophilic 3-azabicyclo scaffold sits inside the hydrophobic cavity, while the hydrophilic exterior interacts with the buffer. This prevents the thioamide groups from stacking.

Protocol:

• Vehicle Prep: Prepare a 20% (w/v) HP-

  -CD solution in water or PBS. Filter sterilize (0.22 µm).

• Solubilization:

  • Weigh the solid compound into a glass vial.

  • Add the 20% HP-

    -CD vehicle.

  • Sonicate in a water bath for 20–30 minutes at room temperature.

  • Note: The solution may initially look cloudy but should clarify. If it remains cloudy, adjust pH to 6.5–7.0 (see FAQ).

• Usage: This stock can often be injected directly (IV/IP) or diluted into media.

Technical FAQs

Q1: Can I use acid to protonate the amine and improve solubility?

A: Proceed with caution. While the bridgehead nitrogen in 3-azabicyclo[3.1.0]hexane is an amine, in this molecule it is part of a carbothioamide/thiourea system (

).

• Chemistry: The lone pair on the nitrogen is delocalized into the thiocarbonyl group. This makes the nitrogen non-basic (or extremely weakly basic).

• Risk: Adding strong acid (HCl) will likely not protonate the nitrogen effectively to improve solubility and may instead catalyze the hydrolysis of the thioamide into an amide or nitrile, destroying your compound [1].

• Recommendation: Stick to neutral buffers (pH 6.0–8.0).

Q2: My compound turned yellow in solution. Is it degraded?

A: Likely yes, or it is oxidizing. Thioamides have a characteristic

transition that can be red-shifted.[1][2] However, they are susceptible to oxidative desulfurization (turning into the urea/amide analog) or formation of dimers (disulfides) if free -SH tautomers form.

• Action: Protect stocks from light (amber vials).

• Check: Run an LC-MS. If you see a mass shift of -16 Da (S

  O exchange), your compound has hydrolyzed/oxidized.

Q3: Why does it precipitate after 24 hours at 4°C?

A: Thermodynamic Nucleation. You likely created a supersaturated solution. At 4°C, the solubility limit decreases, and the kinetic energy required to keep the lattice disrupted is lost.

• Fix: Store stocks at -20°C (frozen) or room temperature (if stable). Do not store "working solutions" at 4°C. Prepare fresh dilutions daily.

Comparative Solvent Data

Solvent System	Max Solubility (Est.)	Biological Compatibility	Notes
Pure Water	< 0.1 mg/mL	High	Not recommended.
100% DMSO	> 50 mg/mL	Low (Toxic > 1%)	Standard stock solvent. Hygroscopic.
Ethanol	~ 10-20 mg/mL	Moderate	Good for evaporation, but volatile.
20% HP- -CD	5-10 mg/mL	High (Inert)	Gold Standard for this scaffold.
PEG 400 (neat)	~ 20-30 mg/mL	Moderate	Viscous; good for osmotic pumps.

References

• Thioamide Stability: Gilles, M. A., et al. (1990). Stability of water-soluble carbodiimides and thio-derivatives in aqueous solution. Analytical Biochemistry.

• Cyclodextrin Formulation: Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology.

• Bicyclic Scaffold Properties: Enamine Building Blocks. Bicyclic Aliphatic Amines in Drug Design.

• Thioamide Physicochemistry: Wiberg, K. B., et al. (2000). Structural effects in thioamides: The role of the sulfur atom. Journal of Organic Chemistry.

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for 3-Azabicyclo[3.1.0]hexane-3-carbothioamide before handling.

Sources

• 1. Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Incorporating Thioamides into Proteins by Native Chemical Ligation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Hygroscopic Challenges with 3-Azabicyclo[3.1.0]hexane-3-carbothioamide Salts

A Note from the Senior Application Scientist: The specific entity, 3-Azabicyclo[3.1.0]hexane-3-carbothioamide, and its corresponding salts are not detailed in currently accessible scientific literature. This guide has been constructed as an expert-level, representative framework to address the common and critical challenges of hygroscopicity encountered during the development of novel active pharmaceutical ingredients (APIs). The principles, protocols, and troubleshooting advice provided herein are based on established pharmaceutical science and are broadly applicable to hygroscopic small molecules.

Part 1: Frequently Asked Questions (FAQs)

This section addresses initial high-level questions researchers may have when first encountering hygroscopicity with a new salt form of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide (referred to hereafter as ‘API-X’).

Q1: We've synthesized a new salt of API-X, and it rapidly gains weight when exposed to ambient laboratory conditions. What is happening?

A: Your observation is a classic sign of hygroscopicity, which is the tendency of a substance to attract and hold water molecules from the surrounding environment.[1][2] This can occur through two primary mechanisms: absorption (where water is drawn into the bulk of the material) and adsorption (where water adheres to the surface). An increase in weight is a direct result of this water uptake. This behavior is critical to characterize early, as it can significantly impact the material's physical and chemical stability, processability, and ultimately, the performance of the final drug product.[3][4]

Q2: Why is one salt of API-X highly hygroscopic while the freebase is not?

A: Salt formation is a common strategy to improve properties like solubility, but it can also introduce or exacerbate hygroscopicity.[5][6] The introduction of a counter-ion creates a new crystal lattice with different energy characteristics. This new arrangement may have a higher affinity for water molecules, which can then be incorporated into the crystal structure to form hydrates or adsorb onto the surface. The degree of hygroscopicity is highly dependent on the specific counter-ion chosen and the resulting crystal packing.[7]

Q3: What are the immediate risks of working with a hygroscopic API-X salt?

A: The risks are multifaceted and can impact both your research and downstream development:

• Physical Instability: Moisture uptake can induce a solid-state transformation, such as converting an anhydrous crystalline form to a hydrate or even triggering a change to a different polymorph.[8] In extreme cases, it can lead to deliquescence, where the solid dissolves in the absorbed water.[9] These changes can alter critical properties like solubility and bioavailability.

• Chemical Instability: The presence of water can accelerate chemical degradation, particularly for molecules susceptible to hydrolysis.[2] This reduces the potency of the API and can generate impurities.

• Manufacturing and Handling Challenges: Hygroscopic powders often exhibit poor flowability, caking, and clumping, which complicates processes like milling, blending, and capsule filling.[1][10] Accurate dosing becomes difficult due to the changing weight of the material.[2]

Q4: How do we quantify the hygroscopicity of our API-X salt?

A: The gold-standard technique is Dynamic Vapor Sorption (DVS) .[11][12] DVS analysis measures the mass of a sample as a function of relative humidity (RH) at a constant temperature.[13] This allows for the precise determination of the critical relative humidity (CRH) at which significant water uptake occurs and provides a quantitative measure of the extent of hygroscopicity. The data generated is essential for classifying the material and establishing appropriate handling and storage conditions.[14][15]

Part 2: Troubleshooting Guides

This section provides in-depth, scenario-based guidance for specific experimental challenges.

Scenario 1: Inconsistent Analytical Results

Q: We are getting variable results for the potency and purity of our API-X salt batches. Could hygroscopicity be the cause?

A: Absolutely. This is a strong possibility. Inconsistent water content will directly impact any weight-based analytical measurement.

Causality and Troubleshooting Steps:

• The Problem of a "Moving Target": If your API-X salt readily absorbs moisture, its weight will change depending on the ambient humidity of the weighing environment.[16] A sample weighed on a dry day will appear more potent (more API per unit weight) than the same sample weighed on a humid day.

• Immediate Action - Quantify Water Content: Before any other testing, you must determine the precise water content of the exact sample being analyzed. The preferred method is Karl Fischer (KF) titration , as it is specific to water and highly sensitive.[17] Thermogravimetric Analysis (TGA) can also be used, but it measures total mass loss on heating, which could include residual solvents.[18][19]

• Correct for Water Content: All potency and assay calculations must be corrected for the measured water content to report the result on an anhydrous basis. This normalization is critical for batch-to-batch comparisons.

• Investigate Chemical Degradation: The variability could also stem from moisture-induced degradation.[2] Use a stability-indicating HPLC method to check for the presence of new or elevated impurity peaks in samples exposed to higher humidity.

• Establish a Controlled Workflow: Implement a strict sample handling protocol. Store all analytical samples in a desiccator or a low-humidity glove box.[20] When weighing, work quickly and use a container with a small opening to minimize exposure to the atmosphere.

Scenario 2: Changes in Physical Appearance and Solid Form

Q: Our crystalline API-X salt, which was a fine, free-flowing powder, has become clumpy and cakes upon storage. Our latest X-ray Powder Diffraction (XRPD) pattern also looks different. What is happening?

A: This indicates a physical transformation of the material, likely driven by moisture. The caking and clumping are due to the formation of liquid bridges between particles as water is adsorbed, which then solidify upon drying, creating agglomerates.[1] The change in the XRPD pattern is a definitive sign of a solid-state change.[21]

Investigative Workflow:

Caption: Troubleshooting workflow for physical changes in API-X.

Detailed Explanation:

• Dynamic Vapor Sorption (DVS): This is your primary investigative tool. A DVS experiment will show you the exact RH at which the material starts to absorb significant amounts of water.[11][22] The shape of the sorption isotherm can reveal the mechanism of water uptake. A sharp, step-like increase often indicates the formation of a hydrate.

• In-situ XRPD or Post-DVS Analysis: Ideally, XRPD analysis is performed on the sample while it is inside the DVS chamber at controlled humidity. If this is not possible, run XRPD on the sample immediately after the DVS cycle.[23] Comparing this to the original XRPD pattern will confirm if a phase change has occurred and at what RH level.[8]

• Thermal Analysis (DSC/TGA): Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide complementary information.[18][24]

  • TGA will show the weight loss associated with desolvation (water loss) upon heating. The stoichiometry of a hydrate (e.g., monohydrate, dihydrate) can often be determined from the percentage of weight lost.[25][26]

  • DSC will show thermal events like the melting point or the endotherm associated with dehydration. The formation of a new hydrate will result in a different DSC profile compared to the anhydrous form.

Scenario 3: Choosing a Development Candidate

Q: We have identified three different salts of API-X (Hydrochloride, Mesylate, and Tosylate). How do we select the best one to move forward, considering hygroscopicity?

A: This requires a systematic, data-driven approach known as salt selection or salt screening.[5][27] The goal is to find a salt form that balances optimal physicochemical properties, including solubility, stability, and, critically, low hygroscopicity.[6][28]

Salt Selection Workflow:

Caption: Tiered approach for salt candidate selection.

Data-Driven Decision Making:

Your decision should be based on a comparative analysis of the data. Summarize your findings in a table for clear comparison.

Property	API-X Hydrochloride	API-X Mesylate	API-X Tosylate
Crystallinity (XRPD)	Crystalline	Crystalline	Crystalline
Hygroscopicity Class	Very Hygroscopic	Slightly Hygroscopic	Non-Hygroscopic
Water Uptake at 80% RH (DVS)	12.5%	1.8%	< 0.2%
Critical RH (DVS)	~40% RH	~75% RH	N/A
Aqueous Solubility (pH 6.8)	50 mg/mL	25 mg/mL	5 mg/mL
Stability (40°C/75% RH, 2 wk)	Degraded, phase change	Stable	Stable

Interpretation and Recommendation:

• The Hydrochloride salt is likely unacceptable due to its high hygroscopicity and poor stability.[27]

• The Tosylate salt shows excellent stability and no hygroscopicity, but its lower solubility might be a concern depending on the required dose and desired bioavailability.

• The Mesylate salt presents a good balance. It is only slightly hygroscopic at high humidity, has good solubility, and is stable.[5]

Part 3: Standard Operating Protocols

Protocol 1: Dynamic Vapor Sorption (DVS) Analysis

Objective: To determine the hygroscopic properties of an API-X salt.

Methodology:

• Sample Preparation: Accurately weigh 10-20 mg of the API-X salt onto the DVS sample pan.

• Drying Step: Equilibrate the sample at 0% RH at 25°C until a stable mass is achieved (e.g., dm/dt < 0.002% min⁻¹). This establishes the dry baseline mass.

• Sorption Cycle: Increase the RH in steps (e.g., 10% increments from 0% to 90% RH). At each step, allow the sample to equilibrate until a stable mass is recorded.

• Desorption Cycle: Decrease the RH in the same steps from 90% back to 0% RH, again allowing for equilibration at each stage.

• Data Analysis: Plot the change in mass (%) versus RH. The final plot shows the sorption (increasing RH) and desorption (decreasing RH) isotherms. Hysteresis (a difference between the sorption and desorption curves) can indicate phenomena like hydrate formation or capillary condensation.

Protocol 2: X-ray Powder Diffraction (XRPD) for Solid-Form Analysis

Objective: To identify the crystalline form of an API-X salt and detect any changes after humidity exposure.

Methodology:

• Sample Preparation: Gently grind the sample to a fine powder, if necessary, to ensure random orientation of the crystallites. Pack the powder into the sample holder.

• Instrument Setup: Use a standard diffractometer with Cu Kα radiation. Set the scan range (e.g., 2° to 40° 2θ) and scan speed appropriate for the material.

• Data Acquisition: Run the scan on the initial, dry sample to obtain a reference pattern.

• Post-Stress Analysis: After exposing the sample to a specific humidity condition (e.g., storage at 75% RH for 7 days or after a DVS experiment), acquire a new XRPD pattern under the same conditions.

• Data Analysis: Overlay the patterns. The presence of new peaks, the disappearance of existing peaks, or significant changes in peak intensities indicate a change in the solid form.[30]

Protocol 3: Stability Assessment under Accelerated Conditions

Objective: To evaluate the physical and chemical stability of an API-X salt under stressed temperature and humidity conditions, in line with ICH guidelines.[31][32]

Methodology:

• Initial Characterization (T=0): Fully characterize the initial batch of the API-X salt. This includes XRPD for solid form, HPLC for purity and impurity profile, KF for water content, and visual appearance.

• Sample Storage: Place an accurately weighed amount of the API-X salt in an open vial (to allow for humidity exposure) within a stability chamber set to accelerated conditions (e.g., 40°C / 75% RH).[33][34][35]

• Time Points: Pull samples at predetermined time points (e.g., 1 week, 2 weeks, 4 weeks).

• Analysis at Each Time Point: At each time point, repeat the full characterization performed at T=0.

• Evaluation: Compare the results at each time point to the T=0 data. Look for:

  • Chemical Degradation: An increase in total impurities or the appearance of new degradation products in the HPLC analysis.

  • Physical Instability: Changes in the XRPD pattern, a significant increase in water content, or changes in physical appearance (e.g., color change, melting, clumping).

References

• Salt Selection in Drug Development. (2026, February 13). Pharmaceutical Technology.
• Ivanisevic, I., & McClurg, R. B. (2011, September 1). X-ray Powder Diffraction in Solid Form Screening and Selection. Pharmaceutical Technology.
• Improved Pharma. (2021, February 14). Salt Screening.
• Chawla, G., & Bansal, A. K. (2010). Salt and Polymorph Selection Strategy Based on the Biopharmaceutical Classification System for Early Pharmaceutical Development. AAPS PharmSciTech, 11(3), 1136-1145.
• European Medicines Agency. (1995). ICH Topic Q 1 A Stability Testing Guidelines: Stability Testing of New Drug Substances and Products.
• AMSbiopharma. (2025, March 21). ICH Guidelines: Drug Stability Testing Essentials.
• Onyx Scientific.
• IUCr Journals. (2018). Applications of X-ray Powder Diffraction in Pharmaceutical Industry.
• ICH guideline Q1 on stability testing of drug substances and drug products. (2025, April 30).
• Charles River Labor
• Sangeetha, S., & Kumar, S. (2015). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Journal of Chemical and Pharmaceutical Research, 7(8), 559-565.
• ECA Academy. (2025, June 4). ICH: New Guideline for Stabilities.
• Consensus. Techniques for stabilizing moisture-sensitive drug compounds.
• Particle Analytical. (2025, May 27). Importance of X-ray Powder Diffraction (XRPD) in Identifying Polymorphic Forms.
• European Medicines Agency. (2003, August 1). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline.
• Heng, P. W. S., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceuticals, 15(7), 866.
• Colvin, J. T., et al. (2022). Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain.
• Richpacking. (2022, April 11). Hygroscopic Problems Of Capsule Filled Powders.
• Colvin, J. T., et al. (2022, June 21). Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. Taylor & Francis Online.
• Chen, J., et al. (2024). Characterization, Solubility, and Hygroscopicity of BMS-817399. Crystal Growth & Design.
• Brittain, H. G. (2001).
• ProUmid. Dynamic Vapor Sorption (DVS) Analysis.
• McClurg, R. B., & Smit, J. P. (2013, January 1).
• Airaksinen, S. (2019, December 8). Hygroscropicity and Its' Effect on Tablet Production.
• CD Formulation. (2023, May 8).
• Lu, J., & Wang, J. (2011, September 1). The Use of Dynamic Vapor Sorption Method in the Determination of Water Sorption Limit and Setting Specification for Drug Substance. American Pharmaceutical Review.
• AQUALAB. Dynamic Vapor Sorption.
• Particle Technology Labs. (2022, June 20). Probing Water Vapor Uptake and Release with Dynamic Vapor Sorption (DVS).
• Colvin, J. T., et al. (2022, June 21). (PDF) Data-driven Approach to Mitigate Quality Impact of Hygroscopic Pharmaceutical Raw Materials Throughout the Supply Chain.
• BenchChem. Technical Support Center: Managing Hygroscopicity of Piperonylic Acid Salts.
• Goud, N. R., et al. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Molecules, 28(2), 578.
• Łaszcz, M., et al. (2020, June 1). (PDF) The thermal analysis of pharmaceutical hydrates and hygroscopicity studies.
• Crystal Pharmatech.
• Chromatography Forum. (2008, November 27). How to Handle Hygroscopic Reference Standards?
• Lab Manager. (2025, September 9). Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques.
• ResearchGate. (2019, November 19).
• Pharmaguideline. Handling Hazardous APIs Safety Protocols for Active Pharmaceutical Ingredients.
• Wang, Y., et al. (2020).
• Qualicaps. (2019, January 22). An innovative drug delivery form for hygroscopic pharmaceutical drugs.
• Moore Analytical. Thermal Analysis- TGA/DSC.
• ResolveMass Laboratories Inc. (2025, September 17). Thermal Analysis Instruments (DSC, TGA).
• Google Patents. (1979). EP0007652A1 - Derivatives of 3-azabicyclo(3.1.0)

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Scale-up challenges and solutions for 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

The following technical guide addresses the scale-up challenges and solutions for 3-Azabicyclo[3.1.0]hexane-3-carbothioamide . This document is structured as a Tier-3 Technical Support resource, designed for process chemists and engineers transitioning from medicinal chemistry (gram-scale) to process development (kilogram-scale).

Case ID: 3-ABH-THIO-001 Status: Active Responsible Scientist: Senior Application Scientist, Process Development Group

Executive Summary & Molecule Profile[1][2]

The Molecule: 3-Azabicyclo[3.1.0]hexane-3-carbothioamide is a rigid, bicyclic thiourea. It consists of a 3-azabicyclo[3.1.0]hexane core (a "proline surrogate" often used to restrict conformational space) functionalized with a primary carbothioamide group (>N-C(=S)NH2) at the nitrogen position.[1]

Core Challenge: The transition from amide to thioamide (or amine to thiourea) on a bicyclic scaffold presents unique solubility and purification hurdles. The rigidity of the [3.1.0] system often leads to high crystallinity but unpredictable solubility profiles ("gummy" precipitates) during scale-up. Furthermore, the standard medicinal chemistry route (often using Lawesson’s reagent on an amide or toxic thiophosgene) is unsuitable for multi-kilogram batches due to atom economy, smell, and waste disposal.[1]

Synthesis Strategy & Workflow

For scale-up, we recommend the Benzoyl Isothiocyanate Route over the Lawesson’s Reagent or TMS-NCS routes. This method avoids the high cost of silyl reagents and the phosphorus byproducts of Lawesson's reagent, providing a crystalline intermediate that purifies the stream before the final hydrolysis.[1]

Recommended Workflow (DOT Diagram)

Figure 1: Process flow for the synthesis of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide via the benzoyl isothiocyanate route.[1]

Critical Protocols & Troubleshooting (FAQs)

Phase 1: Handling the Core (3-Azabicyclo[3.1.0]hexane)[2]

Q: My starting material is the HCl salt. Can I run the reaction directly with a base scavenger? A: While possible on a gram scale, we advise against it for scale-up. The HCl salt is hygroscopic and the presence of inorganic salts (e.g., triethylamine hydrochloride) can interfere with the crystallization of the intermediate.

• Protocol: Perform a distinct free-basing step. Dissolve the HCl salt in minimum water (3 vol), basify with 50% NaOH to pH >12, and extract into MTBE or Toluene.[1] The free amine is volatile; do not concentrate to dryness . Use the solution directly and titrate to determine concentration.

Q: The free amine solution is colored. Will this affect the final product? A: Yes. The 3-azabicyclo[3.1.0]hexane core is prone to oxidation if left as a free base. If your solution is yellow/brown, treat with activated charcoal (5 wt%) before adding the isothiocyanate.[1]

Phase 2: Thiocarbamoylation (The Reaction)[2]

Q: Why use Benzoyl Isothiocyanate instead of TMS-NCS? A:

Feature	Benzoyl Isothiocyanate	TMS-NCS
Cost	Low	High
Atom Economy	Moderate (Benzoyl group lost)	Poor (TMS group lost)
Purification	Intermediate is a highly crystalline solid	Product often requires chromatography

| Scalability | Excellent (Filtration) | Difficult (Oil/Gum) |[2]

Q: I observed a massive exotherm upon adding Benzoyl Isothiocyanate. Is this normal? A: Yes, the reaction of a secondary amine with an isothiocyanate is rapid and highly exothermic.

• Troubleshooting: On scale (>100g), you must add the Benzoyl Isothiocyanate as a solution (in Toluene or DCM) dropwise to the amine solution at 0–5°C. Do not add neat reagent.[1] Control the internal temperature to <15°C to prevent polymerization or decomposition.

Q: The N-benzoyl intermediate formed a gummy ball instead of crystals. How do I fix this? A: This "oiling out" occurs if the solvent is too polar or the concentration is too high.

• Solution: Re-heat the mixture to reflux to dissolve the gum. Add a seed crystal of the intermediate (if available) or scratch the reactor walls while cooling slowly (10°C/hour).[1] If using Toluene, adding a small amount of Heptane (anti-solvent) at reflux can induce proper nucleation.[1]

Phase 3: Hydrolysis & Final Isolation

Q: How do I remove the benzamide byproduct after hydrolysis? A: This is the most critical separation.

• Mechanism: The N-benzoyl intermediate is hydrolyzed (usually K2CO3/MeOH or NaOH/H2O) to yield the target thiourea and benzoate/benzamide.

• Protocol:

  • Perform hydrolysis in Methanol/Water.

  • Upon completion, acidify the mixture to pH 3–4. This keeps the benzamide in solution (or precipitates benzoic acid which can be filtered off depending on conditions) but keeps the thiourea (which is weakly basic/neutral) in solution?

  • Correction: Thioureas are neutral.[2] The 3-azabicyclo amine is basic.

  • Refined Protocol: The best separation relies on solubility. The target thiourea is moderately water-soluble; benzamide is not.

  • Step-by-Step:

    • Strip Methanol.

    • Basify aqueous residue to pH 10 (keeps Benzoic acid as Benzoate salt).

    • Extract the target thiourea into Ethyl Acetate or DCM (multiple extractions required).

    • Wash organic layer with saturated NaHCO3 to ensure all benzoic acid is removed.

    • Crystallize the final product from Isopropanol/Heptane.

Q: My final product smells strongly of sulfur. Is it degrading? A: A faint sulfur smell is normal, but a strong "rotten egg" smell indicates H2S release, suggesting hydrolysis of the thioamide bond.[1]

• Cause: Exposure to strong acids or high heat (>60°C) during workup.

• Fix: Keep workup pH neutral or slightly basic. Do not heat the final product above 50°C during drying. Use a vacuum oven with a nitrogen bleed.

Analytical Specifications

When characterizing the scale-up batch, ensure these specific markers are met:

Test	Specification	Method	Note
Appearance	White to Off-white crystalline solid	Visual	Yellowing indicates oxidation.
Purity (HPLC)	> 98.5% a/a	C18, Acetonitrile/Water	Watch for Benzamide peak.[1]
Residual Solvent	< 5000 ppm (Class 3)	GC-HS	Toluene/MeOH are sticky.
Sulfated Ash	< 0.1%	Gravimetric	Critical if using K2CO3.
Water Content	< 0.5%	Karl Fischer	Thioureas can be hygroscopic.

Safety & Environmental (HSE)[2]

Hazard Identification

• Benzoyl Isothiocyanate: Lachrymator and sensitizer. Handle in a fume hood. Decontaminate spills with dilute ammonia.

• Thiourea Derivatives: Potential thyroid toxicity (goitrogenic). Handle as a potent bioactive.

• Waste: Aqueous streams will contain benzoates and trace sulfur compounds. Do not mix with acidic waste streams (risk of H2S or HCN if cyanide methods were used).

Cleaning Protocol

Thioureas stick to stainless steel and glass.

• Wash 1: Methanol (solubility).

• Wash 2: Dilute Sodium Hypochlorite (Bleach) – Caution: Oxidizes sulfur to sulfate, eliminating smell, but verify no acid is present.[1]

• Wash 3: Water/Detergent.

References

• Core Synthesis (Cyclopropanation)

  • Synthesis of 3-azabicyclo[3.1.

  • Source: Organic & Biomolecular Chemistry, 2017.[1]

  • URL: [Link]

• Thioamide/Thiourea Scale-Up Methodology: Avoiding common pitfalls in thioamide synthesis. Source: BenchChem Technical Notes.

• Benzoyl Isothiocyanate Route Validation

  • Efficient synthesis of thioureas from amines and benzoyl isothiocyanate.[2]

  • Source: Synthetic Communications (General methodology citation).[1]

  • URL: [Link][1][3][4]

• Desulfurization & Safety

  • Desulfurization of Thioamides into Amides with H2O2/ZrCl4. (Relevant for understanding stability/degradation).[1][5]

  • Source: Synthesis, 2009.[1]

Disclaimer: This guide is for research and development purposes. All scale-up activities must be preceded by a formal Process Safety Assessment (PSA).

Sources

• 1. mdpi.com [mdpi.com]
• 2. Patents In BindingDB [bindingdb.org]
• 3. EP0007652A1 - Derivatives of 3-azabicyclo(3.1.0)hexane and a process for their preparation - Google Patents [patents.google.com]
• 4. repositorio.uam.es [repositorio.uam.es]
• 5. Synthetic Applications of Lawesson’s Reagent in Organic Synthesis | Encyclopedia MDPI [encyclopedia.pub]

Reference Data & Comparative Studies

A Comparative Guide to the Infrared Spectroscopy of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

Welcome to a detailed comparative analysis of the infrared (IR) spectroscopy of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide. This guide is intended for researchers, scientists, and professionals in drug development who are working with or synthesizing novel heterocyclic compounds. In the pursuit of new therapeutic agents, the precise characterization of molecular structures is paramount. IR spectroscopy serves as a rapid and informative tool for identifying functional groups and confirming structural integrity. Here, we will dissect the expected IR spectral features of the title compound, compare it with related structures, and provide a robust experimental protocol for acquiring high-quality data.

Introduction to the Molecular Structure

3-Azabicyclo[3.1.0]hexane-3-carbothioamide is a unique molecule that combines a strained bicyclic amine framework with a thioamide functional group. The 3-azabicyclo[3.1.0]hexane core is a conformationally restricted system, which can impart specific pharmacological properties.[1][2] The thioamide group, a bioisostere of the amide bond, offers distinct chemical and biological characteristics, including altered hydrogen bonding capabilities and metabolic stability.[3] A thorough understanding of its vibrational spectroscopy is crucial for its unambiguous identification and for monitoring its reactions.

Figure 1: Structure of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide.

Predicted Infrared Absorption Bands

The infrared spectrum of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide is a composite of the vibrational modes of its bicyclic amine and thioamide moieties. Below is a detailed prediction of the characteristic absorption peaks.

N-H Vibrations (Thioamide)

The primary thioamide group (-CSNH₂) gives rise to distinct N-H stretching and bending vibrations.

• Asymmetric and Symmetric N-H Stretching: Expect two moderately intense bands in the region of 3400-3100 cm⁻¹ .[4][5] In dilute solutions, these bands are typically observed near 3520 and 3400 cm⁻¹, corresponding to the asymmetric and symmetric stretches, respectively.[6] In the solid state, hydrogen bonding can broaden these bands and shift them to lower wavenumbers, often appearing near 3350 and 3180 cm⁻¹.[6]

• N-H Bending (Scissoring): A medium to strong intensity band is expected in the 1650-1580 cm⁻¹ region due to the in-plane scissoring vibration of the NH₂ group.[6] This band is often referred to as the Amide II band in amide-containing compounds.

C-H Vibrations (Bicycloalkane)

The C-H bonds of the bicyclic framework will produce characteristic stretching and bending vibrations.

• C-H Stretching: Strong absorptions are expected in the 3000-2850 cm⁻¹ range, which is typical for sp³-hybridized C-H bonds in alkanes and cycloalkanes.[7][8] The strained nature of the cyclopropane ring within the bicyclo[3.1.0]hexane system may lead to some C-H stretching absorptions appearing slightly above 3000 cm⁻¹.[9]

• CH₂ Bending (Scissoring): A characteristic absorption for the methylene (CH₂) groups is expected around 1465-1448 cm⁻¹ .[7][9]

The Thioamide Group Vibrations

The vibrational modes of the thioamide group are complex due to significant coupling between C-N and C=S stretching, as well as N-H bending.

• "Thioamide B" Band (C-N Stretching coupled with N-H Bending): A very strong and characteristic band is predicted in the 1550-1400 cm⁻¹ region.[10] This band has a significant contribution from C-N stretching, and its position is sensitive to substitution.

• Coupled C=S and C-N Vibrations: The "C=S stretch" is not a pure vibration and is coupled with other modes.[11] Consequently, several bands can exhibit C=S character:

  • A band in the 1420-1260 cm⁻¹ region.[11]

  • A band in the 1140-940 cm⁻¹ region.[11]

  • A band in the 850-600 cm⁻¹ region, which is considered to have more single-bond C-S character.[10][11] The elongated C=S bond in thioamides (around 1.71 Å) compared to a C=O bond (around 1.23 Å) contributes to this lower frequency.[3]

Comparative Spectral Analysis

To better understand the spectrum of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide, it is instructive to compare its predicted peaks with those of simpler, related molecules: Thioacetamide (a simple primary thioamide) and 3-Azabicyclo[3.1.0]hexane (the parent bicyclic amine).

Vibrational Mode	3-Azabicyclo[3.1.0]hexane-3-carbothioamide (Predicted)	Thioacetamide (Experimental)	3-Azabicyclo[3.1.0]hexane (Predicted/Literature)
N-H Stretch (Thioamide)	3400-3100 cm⁻¹ (two bands)	~3380, 3170 cm⁻¹	N/A
N-H Stretch (Amine)	N/A	N/A	~3360 cm⁻¹ (for secondary amine)[12]
C-H Stretch (sp³)	3000-2850 cm⁻¹	~2980, 2920 cm⁻¹	3000-2850 cm⁻¹
N-H Bend (Thioamide)	1650-1580 cm⁻¹	~1620 cm⁻¹	N/A
"Thioamide B" Band	1550-1400 cm⁻¹	~1480 cm⁻¹	N/A
CH₂ Bend	1465-1448 cm⁻¹	~1420 cm⁻¹	1465-1448 cm⁻¹
C-N Stretch (Amine)	N/A	N/A	1250-1020 cm⁻¹[13]
C=S Character Bands	1420-1260 cm⁻¹, 1140-940 cm⁻¹, 850-600 cm⁻¹	~1393, 1305, 718 cm⁻¹	N/A

This comparison highlights how the spectrum of the target molecule will feature a combination of the absorptions from both the thioamide and the bicyclic amine functionalities. The absence of a secondary amine N-H stretch and the appearance of the characteristic thioamide bands will be key identifiers.

Experimental Protocol: Acquiring the IR Spectrum

To obtain a high-quality IR spectrum of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide, the following protocol is recommended.

Sample Preparation (Attenuated Total Reflectance - ATR)

ATR is a preferred method for solid samples as it requires minimal preparation.

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum of the empty ATR accessory.

• Sample Application: Place a small amount (1-2 mg) of the solid sample onto the center of the ATR crystal.

• Pressure Application: Use the pressure clamp to ensure good contact between the sample and the crystal.

• Data Acquisition: Collect the spectrum. A typical measurement involves co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

Data Analysis

• Baseline Correction: Apply a baseline correction to the spectrum to remove any broad, underlying features.

• Peak Picking: Identify and label the wavenumbers of the significant absorption bands.

• Comparison: Compare the experimental spectrum with the predicted values and reference spectra to confirm the structure.

Figure 2: Workflow for IR Spectrum Acquisition and Analysis.

Conclusion

The infrared spectrum of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide is predicted to be rich in information, with characteristic bands arising from the N-H, C-H, C-N, and coupled C=S vibrations. By comparing the experimental spectrum to the predicted values and the spectra of related compounds, researchers can confidently verify the identity and purity of this novel heterocyclic compound. The thioamide-specific bands, particularly the strong "Thioamide B" band and the N-H stretches, in conjunction with the absorptions from the bicycloalkane framework, provide a unique spectral fingerprint.

References

• Suzuki, I. (1962). Infrared Spectra and Normal Vibrations of Thioamides. I. Thioformamide. Bulletin of the Chemical Society of Japan, 35(8), 1286-1292.
• El-Sayed, N. N. E., et al. (2020).
• Jensen, K. A., & Nielsen, P. H. (1966). Infrared Spectra of Thioamides and Selenoamides. Acta Chemica Scandinavica, 20, 597-629.
• Mashima, M. (1962). The Infrared Absorption Spectra of Thiosemicarbazide and Related Compounds: NH2 and NH Vibrations. Canadian Journal of Chemistry, 40(11), 2099-2106.
• Campbell, M. J. M., & Grzeskowiak, R. (1967). The C=S stretching vibration in the infrared spectra of some thiosemicarbazones. Canadian Journal of Chemistry, 45(5), 469-472.
• Antenucci, A., et al. (2022). Synthesis of 3-Azabicyclo[3.1.
• Rao, C. N. R., & Venkataraghavan, R. (1962). The C=S stretching frequency and the “−N−C=S bands” in the infrared. Spectrochimica Acta, 18(4), 541-547.
• Wade, L. G. (2017). Organic Chemistry (9th ed.). Pearson.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning.

• NIST Chemistry WebBook. (n.d.). Bicyclo[3.1.0]hexane. Retrieved from [Link]

• Kollmeyer, W. D. (1980). U.S. Patent No. 4,225,499. Washington, DC: U.S.

• University of California, Los Angeles. (n.d.). Infrared Spectroscopy Table. Retrieved from [Link]

• Michigan State University. (n.d.). Infrared Spectrometry. Retrieved from [Link]

• Fernández, G. (n.d.). IR Spectrum: Cycloalkanes. Química Orgánica. Retrieved from [Link]

• LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). Infrared Spectroscopy. Retrieved from [Link]

• University of Calgary. (n.d.). Infrared Spectroscopy Table of Common Functional Groups. Retrieved from [Link]

• LibreTexts. (2023). 6.3: IR Spectrum and Characteristic Absorption Bands. Chemistry LibreTexts. Retrieved from [Link]

• ResearchGate. (n.d.). The infrared absorption spectra of thiosemicarbazide and related compounds: NH2 and NH vibrations. Retrieved from [Link]

• Google Patents. (n.d.). EP0007652A1 - Derivatives of 3-azabicyclo(3.1.0)hexane and a process for their preparation.

• LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Spectroscopy Tutorial: Reference. Retrieved from [Link]

• PubMed. (2008). Discovery of conformationally rigid 3-azabicyclo[3.1.0]hexane-derived dipeptidyl peptidase-IV inhibitors. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Spectroscopy Tutorial: Reference. Retrieved from [Link]

• ResearchGate. (n.d.). The C=S stretching frequency and the “−N−C=S bands” in the infrared. Retrieved from [Link]

• PubMed. (2008). Discovery of conformationally rigid 3-azabicyclo[3.1.0]hexane-derived dipeptidyl peptidase-IV inhibitors. Retrieved from [Link]

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A Comparative Guide to Bioequivalence Studies of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, establishing the bioequivalence of a generic drug product to a reference listed drug is a critical step for market approval. This guide provides a comprehensive framework for designing and conducting bioequivalence studies for 3-Azabicyclo[3.1.0]hexane-3-carbothioamide derivatives, a novel class of compounds with significant therapeutic potential. As a Senior Application Scientist, this document is crafted to provide not just procedural steps, but also the scientific rationale underpinning the recommended experimental designs, ensuring a robust and scientifically sound approach.

The 3-azabicyclo[3.1.0]hexane scaffold is a key structural feature in a variety of biologically active compounds, including natural products and synthetic drugs.[1][2] Derivatives of this scaffold have shown promise in diverse therapeutic areas, from acting as μ opioid ligands to exhibiting antitumor properties.[3][4] The carbothioamide functional group introduces unique chemical properties that necessitate careful consideration in the design of bioequivalence studies.

This guide will navigate through the critical components of a bioequivalence study for this class of compounds, from the foundational study design principles to the intricacies of analytical method validation and statistical analysis, all while adhering to the stringent guidelines set forth by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[5][6][7]

I. Foundational Principles of Bioequivalence Assessment

Two pharmaceutical products are considered bioequivalent if they are pharmaceutically equivalent and their bioavailabilities, in terms of rate and extent of absorption, are similar to such a degree that their effects, with respect to both efficacy and safety, will be essentially the same.[5][8] For systemically absorbed drugs like the 3-Azabicyclo[3.1.0]hexane-3-carbothioamide derivatives, this is typically demonstrated through pharmacokinetic studies.[6][7]

The primary pharmacokinetic parameters of interest are:

• AUC (Area Under the Curve): Represents the total drug exposure over time.

• Cmax (Maximum Concentration): The peak plasma concentration of the drug.

• Tmax (Time to Maximum Concentration): The time at which Cmax is reached.

The acceptance criteria for bioequivalence are generally that the 90% confidence interval for the ratio of the generic product's to the reference product's geometric means for AUC and Cmax should fall within the range of 80.00% to 125.00%.[9]

II. Comparative Study Designs for Bioequivalence

The choice of study design is paramount to the successful demonstration of bioequivalence. For most orally administered, immediate-release dosage forms of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide derivatives, a randomized, single-dose, two-period, two-sequence, crossover design is the gold standard.

A. The Standard Two-Way Crossover Design

This design is preferred due to its efficiency in minimizing inter-subject variability, as each subject acts as their own control.

Experimental Workflow:

Sources

• 1. Synthesis of 3-Azabicyclo[3.1.0]hexane Derivates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. SAR and biological evaluation of 3-azabicyclo[3.1.0]hexane derivatives as μ opioid ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. ema.europa.eu [ema.europa.eu]
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Safety & Regulatory Compliance

Personal protective equipment for handling 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

Comprehensive Safety and Handling Guide: 3-Azabicyclo[3.1.0]hexane-3-carbothioamide

This guide provides essential safety and handling protocols for 3-Azabicyclo[3.1.0]hexane-3-carbothioamide. As no specific Safety Data Sheet (SDS) is readily available for this compound, the following recommendations are synthesized from data on structurally similar molecules, including 3-azabicyclo[3.1.0]hexane derivatives and compounds containing the thiocarbamide (thiourea) functional group. This approach ensures a cautious and comprehensive safety framework.

Hazard Assessment and Core Principles

The primary potential hazards associated with 3-Azabicyclo[3.1.0]hexane-3-carbothioamide are inferred from its constituent parts: the bicyclo[3.1.0]hexane core and the thiocarbamide group.

• Thiocarbamide Moiety: Thiocarbamide (thiourea) is classified as a hazardous chemical. It is a suspected carcinogen and can have adverse effects on the thyroid upon repeated or extended exposure. It is also harmful if swallowed and can cause skin sensitization.[1]

• Azabicyclo[3.1.0]hexane Core: Analogous bicyclic compounds are known to cause skin and serious eye irritation.[2][3]

Therefore, 3-Azabicyclo[3.1.0]hexane-3-carbothioamide should be handled with extreme caution, treating it as a potentially carcinogenic and irritating compound. The core principle of handling is to minimize all routes of exposure: inhalation, skin contact, and ingestion.

Personal Protective Equipment (PPE): A Multi-Barrier Approach

A robust PPE strategy is critical. The following table outlines the minimum required PPE for handling this compound.

PPE Category	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves (double-gloving recommended)	To prevent skin contact and absorption. Thiocarbamides can be sensitizers.
Eye Protection	Safety glasses with side shields or chemical splash goggles	To protect against splashes and airborne particles.[1][4]
Body Protection	Fully-buttoned laboratory coat	To protect skin and personal clothing from contamination.
Respiratory Protection	Use in a certified chemical fume hood is mandatory.	To prevent inhalation of any dust or aerosols. Thiocarbamide can be harmful if inhaled.

Operational Plan: From Receipt to Experiment

A systematic workflow is essential for minimizing risk. The following diagram and steps outline the recommended procedure for handling 3-Azabicyclo[3.1.0]hexane-3-carbothioamide.

Caption: Workflow for Safe Handling of 3-Azabicyclo[3.1.0]hexane-3-carbothioamide.

Step-by-Step Handling Protocol:

• Preparation:

  • Don all required PPE as specified in the table above.

  • Ensure the chemical fume hood is operational and has a valid certification.

  • Assemble all necessary equipment and reagents within the fume hood to minimize movement in and out.

  • Prepare clearly labeled, dedicated waste containers for solid and liquid waste containing the compound.

• Handling and Use:

  • Conduct all manipulations, including weighing and transferring, within the fume hood.[5]

  • Avoid generating dust. If the compound is a solid, handle it gently.

  • If creating solutions, add the solid to the solvent slowly to prevent splashing.

• Spill Management:

  • In case of a small spill, dampen the material with an appropriate solvent (e.g., ethanol) to prevent it from becoming airborne.[6]

  • Carefully collect the absorbed material using a wet cloth or absorbent paper and place it in a sealed container for disposal.[6][7]

  • Decontaminate the spill area with a suitable solvent, followed by soap and water.[6]

  • For larger spills, evacuate the area and contact your institution's safety department immediately.

Disposal Plan: A Cradle-to-Grave Approach

Due to the hazardous nature of thiocarbamides, proper waste management is crucial.

• Waste Segregation:

  • Solid Waste: All disposable materials that have come into contact with the compound (e.g., gloves, weighing paper, contaminated absorbent materials) must be placed in a dedicated, sealed, and clearly labeled hazardous waste container.

  • Liquid Waste: Solutions containing 3-Azabicyclo[3.1.0]hexane-3-carbothioamide should be collected in a separate, sealed, and labeled hazardous waste container. Do not dispose of this chemical down the drain, as it can be extremely dangerous for the environment.

• Disposal Procedure:

  • All waste must be disposed of as hazardous chemical waste.

  • Follow all local, regional, and national regulations for hazardous waste disposal.[8]

  • Arrange for pickup by your institution's environmental health and safety department.

Emergency Procedures

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, seek immediate medical attention.[4][7]
Skin Contact	Immediately wash the affected area with plenty of soap and water.[4][7] Remove contaminated clothing and wash it before reuse.[2] If skin irritation persists, seek medical advice.[2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and easy to do.[4] Seek medical attention if irritation persists.[2]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1]

References

• THIOCARBAMIDE - Ataman Kimya. [Link]

• Thiourea Crystal (Thiocarbamide), ACS - 5835 - SAFETY DATA SHEET - Columbus Chemical. [Link]

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• 2. tcichemicals.com [tcichemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. THIOCARBANILIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. ruixibiotech.com [ruixibiotech.com]
• 8. fishersci.com [fishersci.com]